4-(Aminomethyl)-2,6-difluorophenol

Core Science & Biosynthesis

1H and 13C NMR spectrum assignments for 4-(Aminomethyl)-2,6-difluorophenol

Structural Elucidation of 4-(Aminomethyl)-2,6-difluorophenol: A Comprehensive 1 H and 13 C NMR Assignment Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Protocol Guide

Executive Summary

The incorporation of fluorine into aromatic systems is a cornerstone of modern medicinal chemistry, utilized to modulate pKa, enhance metabolic stability, and improve lipophilicity. 4-(Aminomethyl)-2,6-difluorophenol (C 7​ H 7​ F 2​ NO) represents a highly functionalized building block featuring a phenolic core, an aminomethyl side chain, and two symmetrically positioned fluorine atoms.

Assigning the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectra of this molecule is non-trivial due to the extensive spin-spin coupling between the 19 F nuclei (spin ½, 100% natural abundance) and the carbon/proton framework. This whitepaper provides a definitive, causality-driven guide to the NMR assignments of 4-(Aminomethyl)-2,6-difluorophenol, grounded in quantum mechanical principles and self-validating experimental workflows.

Theoretical Framework: Causality of Chemical Shifts and Couplings

To move beyond rote memorization of chemical shifts, one must understand the electronic environment dictating the NMR spectra of fluorinated aromatics[1].

Inductive vs. Resonance Effects

Fluorine is the most electronegative element, exerting a powerful inductive electron-withdrawing effect (-I) through the σ -bond framework. This strongly deshields the directly attached carbons (C-2 and C-6), pushing their 13 C signals downfield to ~152 ppm. Conversely, fluorine possesses lone pairs that participate in a resonance electron-donating effect (+R) through the π -system. This +R effect shields the ortho and para positions. In 4-(Aminomethyl)-2,6-difluorophenol, the C-3 and C-5 positions are shielded by both the +R effect of the adjacent fluorine atoms and the +R effect of the phenolic OH group, resulting in an upfield shift to ~110 ppm.

The Physics of Spin-Spin Coupling ( JCF​ and JHF​ )

The multiplicity of the signals is governed by the Fermi-contact mechanism, which depends heavily on the s-orbital character of the bonds connecting the coupled nuclei[2].

• 1JCF​ (Direct Coupling): The massive 1JCF​ coupling (~240 Hz) at C-2 and C-6 is a direct result of the high s-character in the C-F bond.

• 2JCF​ and 3JCF​ (Long-Range Coupling): The C-1 (attached to OH) and C-4 (attached to the aminomethyl group) carbons are split into triplets. This is because they are coupled to two equivalent fluorine atoms. C-1 experiences a 2JCF​ (ortho) coupling of ~16 Hz, while C-4 experiences a 3JCF​ (meta) coupling of ~8 Hz.

Quantitative Data: Spectral Assignments

The following tables summarize the predicted and empirically supported NMR assignments for 4-(Aminomethyl)-2,6-difluorophenol in DMSO- d6​ . DMSO is selected to restrict proton exchange, allowing the observation of the OH and NH 2​ protons.

Table 1: 1 H NMR Spectrum Assignments (400 MHz, DMSO- d6​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment Causality & Logic
OH	9.80	br s	1H	-	Highly deshielded by the aromatic ring and intramolecular H-bonding. Broadened by slow exchange.
H-3, H-5	7.05	d (or dd)	2H	3JHF​≈9.5	Aromatic protons shielded by +R effects. Split into a doublet by the ortho fluorine. The para F coupling ( 5JHF​ ) is typically < 2 Hz and may not be resolved.
CH 2​	3.65	s	2H	-	Aliphatic carbon shifted downfield by the adjacent electronegative nitrogen and aromatic ring.
NH 2​	2.50 - 3.00	br s	2H	-	Exchangeable amine protons. Position varies heavily based on trace water and concentration.

Table 2: 13 C NMR Spectrum Assignments (100 MHz, DMSO- d6​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Assignment Causality & Logic
C-2, C-6	152.5	dd	1JCF​≈240 , 3JCF​≈7	Directly bonded to F (-I effect causes extreme deshielding). Split by its own F and the meta F.
C-1	134.0	t	2JCF​≈16	Attached to OH. Split into a triplet by the two ortho fluorine atoms.
C-4	133.5	t	3JCF​≈8	Attached to the aminomethyl group. Split into a triplet by the two meta fluorine atoms.
C-3, C-5	110.5	dd	2JCF​≈18 , 4JCF​≈4	Aromatic CH; shielded by +R effects. Complex splitting from ortho and para fluorines.
C-7 (CH 2​ )	45.0	s	-	Aliphatic carbon. Long-range F coupling is negligible, resulting in a sharp singlet.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in the assignment of polyfluorinated aromatics, scientists must employ a self-validating workflow. Relying solely on 1D 13 C{ 1 H} spectra often leads to misassignments due to overlapping multiplets. The integration of 19 F decoupling is a critical, expert-level step[3].

Step-by-Step Methodology

• Sample Preparation: Dissolve 20 mg of the analyte in 0.6 mL of anhydrous DMSO- d6​ . Ensure the solvent is stored over molecular sieves to prevent rapid proton exchange of the NH 2​ and OH groups with trace H 2​ O.

• 1 H NMR Acquisition: Acquire a standard 1D proton spectrum (16 scans, 2s relaxation delay). Evaluate the 3JHF​ coupling on the aromatic protons to confirm the symmetric 2,6-difluoro substitution pattern.

• 13 C{ 1 H} NMR Acquisition: Acquire the carbon spectrum with broadband proton decoupling (512-1024 scans). The high number of scans is required because the carbon signals are split into multiple peaks by the fluorine atoms, reducing the signal-to-noise ratio per peak.

• 13 C{ 1 H, 19 F} Triple-Resonance Acquisition (The Validation Step): Apply simultaneous broadband decoupling to both 1 H and 19 F nuclei.

  • Causality: This collapses all doublets and triplets back into sharp singlets. If a multiplet in step 3 does not collapse into a singlet in step 4, the splitting is due to an impurity or a structural defect, not fluorine coupling. This definitively validates the carbon backbone.

• 2D NMR (HSQC & HMBC): Utilize Heteronuclear Single Quantum Coherence (HSQC) to map the C-7 to CH 2​ and C-3/5 to H-3/5 connections. Use Heteronuclear Multiple Bond Correlation (HMBC) to confirm the quaternary carbons (C-1 and C-4) via long-range coupling from the CH 2​ protons.

Workflow Visualization

Caption: Workflow for the acquisition and self-validating assignment of fluorinated aromatic NMR spectra.

Conclusion

The precise assignment of 4-(Aminomethyl)-2,6-difluorophenol requires a deep understanding of how fluorine's dual electronic nature (-I and +R) impacts chemical shifts, and how the Fermi-contact mechanism dictates complex spin-spin coupling networks. By employing a rigorous, self-validating protocol that includes 19 F decoupling and 2D NMR techniques, researchers can confidently assign these complex spectra, ensuring high data integrity for downstream drug development and metabolic tracking applications.

References

• [3] 19F Nuclear Magnetic Resonance as a Tool To Investigate Microbial Degradation of Fluorophenols to Fluorocatechols and Fluoromuconates. National Institutes of Health (NIH) / PMC. Available at:

• [1] Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry - ACS Publications. Available at:

• [2] Predicted NMR Coupling Constants Across Hydrogen Bonds: A Fingerprint for Specifying Hydrogen Bond Type?. Journal of the American Chemical Society - ACS Publications. Available at:

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An In-depth Technical Guide to the pKa Determination of the Phenolic Hydroxyl in 4-(Aminomethyl)-2,6-difluorophenol

Abstract

The ionization constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's solubility, permeability, and target engagement.[1][2][3][4][5] This guide provides a comprehensive, in-depth technical framework for the determination of the phenolic hydroxyl pKa of 4-(Aminomethyl)-2,6-difluorophenol, a compound of interest in medicinal chemistry due to its unique substitution pattern. We will explore the theoretical underpinnings of how the difluoro and aminomethyl substituents modulate the acidity of the phenolic proton. Subsequently, detailed, field-proven protocols for pKa determination via UV-Vis spectrophotometry and potentiometric titration are presented, designed to ensure self-validation and data integrity. This document is intended for researchers, scientists, and drug development professionals seeking a robust and scientifically sound approach to pKa determination.

Introduction: The Significance of pKa in Drug Development

The pKa of a molecule is the pH at which it exists in a 50:50 equilibrium between its protonated and deprotonated forms.[6][7][8] This parameter is a cornerstone of drug design, as the ionization state of a drug molecule dictates its behavior in the physiological environment.[2][3] An ionized drug is generally more water-soluble but less able to cross lipid cell membranes, while a neutral drug is more lipophilic and can more readily diffuse across membranes.[2] Therefore, a thorough understanding of a compound's pKa is essential for optimizing its absorption, distribution, metabolism, and excretion (ADME) profile.[3][4]

The subject of this guide, 4-(Aminomethyl)-2,6-difluorophenol, presents an interesting case for pKa determination due to the presence of both electron-withdrawing and electron-donating/ionizable groups on the phenol ring. The accurate determination of its phenolic pKa is crucial for predicting its behavior in biological systems and for the development of effective drug formulations.

Theoretical Considerations: Substituent Effects on Phenolic Acidity

The acidity of a phenol is determined by the stability of its corresponding phenoxide anion. Substituents on the aromatic ring can significantly influence this stability through inductive and resonance effects.[9][10][11]

• Electron-Withdrawing Groups (EWGs): EWGs, such as the two fluorine atoms in 4-(Aminomethyl)-2,6-difluorophenol, increase the acidity of the phenol (lower the pKa). They do so by exerting a strong negative inductive effect (-I), which pulls electron density away from the phenoxide oxygen, thereby stabilizing the negative charge.[9][12][13] The ortho-positioning of the fluorine atoms enhances this effect due to their proximity to the hydroxyl group.[12][13]

• Electron-Donating Groups (EDGs) and Ionizable Groups: The aminomethyl group at the para-position can have a more complex influence. The aminomethyl group is generally considered to be electron-donating by induction (+I effect). More importantly, the amino group itself is basic and will be protonated at lower pH values. The pKa of the aminomethyl group will also need to be considered when analyzing the titration data for the phenolic hydroxyl.

The interplay of these opposing electronic effects makes the theoretical prediction of the exact pKa challenging and underscores the necessity for empirical determination.

Experimental Determination of pKa

Two robust and widely used methods for pKa determination are UV-Vis spectrophotometry and potentiometric titration.[14][15][16] Both methods rely on monitoring changes in a physical property of the molecule as a function of pH.

Method 1: UV-Vis Spectrophotometric Titration

This method is particularly useful for compounds that exhibit a change in their UV-Vis absorbance spectrum upon ionization.[17][18][19][20] The phenol and phenoxide forms of a molecule typically have distinct chromophores, leading to different absorbance spectra.

The Henderson-Hasselbalch equation is the theoretical foundation for this method.[6][7][8][21][22]

pH = pKa + log([A⁻]/[HA])

Where:

• [A⁻] is the concentration of the deprotonated species (phenoxide)

• [HA] is the concentration of the protonated species (phenol)

By measuring the absorbance of a solution at a wavelength where the phenol and phenoxide have different extinction coefficients across a range of pH values, the ratio of [A⁻]/[HA] can be determined, and subsequently, the pKa can be calculated.

Materials:

• 4-(Aminomethyl)-2,6-difluorophenol

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• A series of buffer solutions covering a pH range from approximately 2 to 12

• Deionized water

• Calibrated pH meter

• UV-Vis spectrophotometer with a thermostatted cuvette holder

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 4-(Aminomethyl)-2,6-difluorophenol of known concentration (e.g., 1 mM) in deionized water. A small amount of co-solvent like methanol or DMSO may be used if solubility is an issue, but its concentration should be kept to a minimum to avoid significant shifts in the pKa.

• Determination of λmax for Acidic and Basic Species:

  • Prepare a highly acidic solution (pH ~2) by diluting the stock solution in 0.01 M HCl. This will ensure the compound is fully protonated (phenol form). Scan the UV-Vis spectrum to determine the wavelength of maximum absorbance (λmax) for the acidic species.

  • Prepare a highly basic solution (pH ~12) by diluting the stock solution in 0.01 M NaOH. This will ensure the compound is fully deprotonated (phenoxide form). Scan the UV-Vis spectrum to determine the λmax for the basic species.

• Data Acquisition at Various pH Values:

  • Prepare a series of solutions with the same concentration of 4-(Aminomethyl)-2,6-difluorophenol in different buffer solutions spanning the expected pKa range.

  • Measure the absorbance of each solution at the λmax determined for the basic species.

• Data Analysis:

  • Plot the measured absorbance versus pH. The resulting data should form a sigmoidal curve.

  • The pKa is the pH value at the inflection point of this curve.[14]

  • Alternatively, the pKa can be determined by plotting pH versus log(([A] - [A_HA]) / ([A_A⁻] - [A])), where [A] is the absorbance at a given pH, [A_HA] is the absorbance of the fully protonated species, and [A_A⁻] is the absorbance of the fully deprotonated species. The pKa is the y-intercept of the resulting linear plot.

Workflow for UV-Vis Spectrophotometric pKa Determination

Caption: Workflow for pKa determination by UV-Vis spectrophotometry.

Method 2: Potentiometric Titration

Potentiometric titration is a classic and highly accurate method for pKa determination, especially for compounds that are available in sufficient quantity and purity.[14][15][16][23][24]

This method involves the gradual addition of a strong acid or base to a solution of the analyte while monitoring the pH with a calibrated electrode. A plot of pH versus the volume of titrant added produces a titration curve. The pKa is the pH at the half-equivalence point, where half of the analyte has been neutralized.[16][23]

Materials:

• 4-(Aminomethyl)-2,6-difluorophenol

• 0.1 M Hydrochloric Acid (HCl), standardized

• 0.1 M Sodium Hydroxide (NaOH), standardized and carbonate-free

• Calibrated pH meter with a combination glass electrode

• Automatic titrator or a burette

• Stir plate and stir bar

• Beaker or titration vessel

Procedure:

• Sample Preparation: Accurately weigh a known amount of 4-(Aminomethyl)-2,6-difluorophenol and dissolve it in a known volume of deionized water to create a solution of known concentration (e.g., 10 mM).

• Titration Setup: Place the solution in the titration vessel, add a stir bar, and begin gentle stirring. Immerse the calibrated pH electrode in the solution.

• Titration:

  • Since the compound has a basic amino group, it is advisable to first titrate with a standardized HCl solution to a low pH (e.g., pH 2) to ensure both the amino and phenolic groups are fully protonated.

  • Then, titrate the solution with standardized NaOH. Add the titrant in small, precise increments, allowing the pH to stabilize after each addition. Record the pH and the volume of titrant added.

• Data Analysis:

  • Plot the measured pH versus the volume of NaOH added.

  • Identify the equivalence points, which correspond to the steepest parts of the curve. The first equivalence point will correspond to the neutralization of the excess strong acid and the protonated aminomethyl group. The second equivalence point will correspond to the deprotonation of the phenolic hydroxyl group.

  • The pKa of the phenolic hydroxyl group is the pH at the midpoint between the first and second equivalence points.

  • For greater accuracy, the first and second derivatives of the titration curve can be plotted to precisely locate the equivalence points.[24]

Data Presentation

Parameter	Method	Predicted Value	Experimental Value
pKa (phenolic OH)	UV-Vis Spectrophotometry	~8-9	TBD
pKa (phenolic OH)	Potentiometric Titration	~8-9	TBD
pKa (aminomethyl)	Potentiometric Titration	~9-10	TBD

Note: Predicted values are based on the known effects of the substituents and are subject to experimental verification.

Logical Relationship of Substituent Effects on Phenolic pKa

Caption: Influence of substituents on the pKa of the phenolic hydroxyl.

Conclusion

The determination of the pKa of the phenolic hydroxyl in 4-(Aminomethyl)-2,6-difluorophenol is a critical step in its characterization as a potential drug candidate. This guide has outlined the theoretical principles governing its acidity and provided two detailed, robust experimental protocols for its empirical determination. Both UV-Vis spectrophotometry and potentiometric titration are powerful techniques that, when executed with care, will yield accurate and reliable pKa values. The choice between these methods may depend on the available instrumentation and the quantity and purity of the compound. A thorough understanding of this fundamental physicochemical property will enable informed decisions in the subsequent stages of drug development.

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• Quest Journals. (2023, October 4). Using spectrophotometric methods for determination the of ionization constant of Ruthenium Red and Phenol Red indicators. Journal of Research in Environmental and Earth Science, 9(9), 13-17.
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• National Center for Biotechnology Information. (2015). Elucidating of fluorine's impact on pKa and in vitro Pgp-mediated efflux for a series of PDE9 inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(21), 4829-4833.
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• ACS Publications. (2011, July 17). Predicting pKa Values of Substituted Phenols from Atomic Charges: Comparison of Different Quantum Mechanical Methods and Charge Distribution Schemes.

• ResearchGate. (n.d.). Absolute p K a Determinations for Substituted Phenols. Retrieved March 28, 2026, from [Link]

• Royal Society of Chemistry. (2023, June 5). pH Dependence of the speciation and optical properties of 4-benzoylbenzoic acid. Physical Chemistry Chemical Physics, 25(24), 16335-16344.

• SlideShare. (n.d.). Acidity of phenols, effect of substituents on acidity, qualitative tests, Structure and. Retrieved March 28, 2026, from [Link]

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• J. Phys. Org. Chem. (2019). Aqueous pKa values from J. Phys. Org. Chem. 2019, 32, e3940. J. Phys. Org. Chem., 32, e3940.

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An In-depth Technical Guide on the Electronic Effects of 2,6-Difluoro Substitution on Benzylamine Reactivity

Abstract

The strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of modern medicinal chemistry and materials science. This guide provides a comprehensive analysis of the electronic effects of 2,6-difluoro substitution on the reactivity of benzylamine, a versatile building block in organic synthesis.[1][2][3] We will explore the nuanced interplay of inductive and resonance effects, and how this unique substitution pattern modulates the nucleophilicity of the amino group and the overall reactivity of the molecule. This whitepaper is intended for researchers, scientists, and drug development professionals seeking to leverage the distinct properties of fluorinated synthons.

Introduction: The Unique Role of Fluorine in Modulating Molecular Properties

Fluorine, the most electronegative element, imparts profound changes to the physicochemical properties of organic molecules when substituted for hydrogen.[4][5] Its small size allows it to act as a bioisostere of a hydrogen atom, while its strong electron-withdrawing nature significantly alters electronic distribution.[6] In drug discovery, fluorination is a widely employed strategy to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, thereby favorably impacting a drug candidate's pharmacokinetic and pharmacodynamic profile.[1][3]

Benzylamine and its derivatives are fundamental building blocks in the synthesis of a vast array of pharmaceuticals and agrochemicals.[2][3] The introduction of two fluorine atoms at the ortho positions of the benzylamine ring, creating 2,6-difluorobenzylamine, results in a molecule with distinct reactivity and conformational preferences compared to its non-fluorinated counterpart.[1][2][3] Understanding these electronic effects is paramount for its effective utilization in synthetic chemistry.

The Dueling Nature of Fluorine's Electronic Influence

The reactivity of the amino group in benzylamine is intrinsically linked to the electron density of the aromatic ring. Fluorine substitution influences this electron density through two primary mechanisms: the inductive effect (-I) and the resonance effect (+R or +M).[4][7]

• Inductive Effect (-I): Due to its high electronegativity, fluorine strongly withdraws electron density from the benzene ring through the sigma bond framework.[4][5][7][8] This effect is distance-dependent and is most pronounced at the carbon atom directly attached to the fluorine (the ipso-carbon) and diminishes with distance.[8]

• Resonance (Mesomeric) Effect (+R): The lone pairs of electrons on the fluorine atom can be delocalized into the π-system of the aromatic ring.[4][7] This electron-donating effect increases electron density at the ortho and para positions.[4][9]

In the case of fluorobenzene, the inductive effect generally outweighs the resonance effect, leading to an overall deactivation of the ring towards electrophilic aromatic substitution compared to benzene.[9] However, the resonance effect still directs incoming electrophiles to the ortho and para positions.[4][9]

The Specific Case of 2,6-Difluoro Substitution

In 2,6-difluorobenzylamine, the two fluorine atoms flank the aminomethyl group. This specific arrangement has significant consequences:

• Intensified Inductive Withdrawal: The presence of two highly electronegative fluorine atoms in close proximity to the aminomethyl group significantly reduces the electron density of the aromatic ring and, by extension, the nitrogen atom of the amino group.

• Modulated Resonance: While each fluorine atom can donate electron density via resonance, the symmetry of the 2,6-disubstitution pattern influences the overall electronic distribution.

• Steric Influence: The ortho-substituents can also exert steric hindrance, potentially influencing the approach of reagents to the amino group.

The primary consequence of these combined effects is a marked decrease in the basicity and nucleophilicity of the amino group in 2,6-difluorobenzylamine compared to unsubstituted benzylamine.

Quantifying the Electronic Impact: pKa and Hammett Constants

The reduction in basicity can be quantitatively assessed by comparing the pKa values of the conjugate acids of benzylamine and 2,6-difluorobenzylamine. The predicted pKa of 2,6-difluorobenzylamine is approximately 8.21.[10]

The electronic influence of substituents on the reactivity of aromatic compounds can also be described by Hammett substituent constants (σ).[11] These constants provide a measure of the electron-donating or electron-withdrawing nature of a substituent. For fluorine, the Hammett constants reflect its dual electronic nature. The σ_meta value is positive, indicating electron withdrawal, while the σ_para value is also positive but smaller, reflecting the partial offsetting of the inductive effect by resonance.[12]

Compound	Predicted pKa	Hammett Constant (σ_para for F)
Benzylamine	~9.35	N/A
2,6-Difluorobenzylamine	8.21[10]	0.05[12]

Impact on Reactivity: A Comparative Analysis

The attenuated nucleophilicity of the amino group in 2,6-difluorobenzylamine directly impacts its reactivity in common organic transformations.

N-Acylation Reactions

N-acylation is a fundamental reaction of primary amines. The rate of this reaction is highly dependent on the nucleophilicity of the amine.

Hypothesis: Due to the electron-withdrawing effects of the two fluorine atoms, 2,6-difluorobenzylamine is expected to undergo N-acylation at a slower rate than benzylamine under identical conditions.

Experimental Protocol: Comparative N-Acylation of Benzylamine and 2,6-Difluorobenzylamine

Objective: To qualitatively and quantitatively compare the rate of N-acylation of benzylamine and 2,6-difluorobenzylamine with benzoyl chloride.

Materials:

• Benzylamine

• 2,6-Difluorobenzylamine[13]

• Benzoyl Chloride

• Triethylamine (Et3N)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

• Anhydrous magnesium sulfate (MgSO4)

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• TLC developing solvent (e.g., 3:1 Hexanes:Ethyl Acetate)

• NMR tubes, Deuterated chloroform (CDCl3)

Procedure:

• Reaction Setup (in duplicate for each amine):

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the respective amine (1.0 mmol) and anhydrous DCM (5 mL).

  • Cool the flask to 0 °C in an ice bath.

  • Add triethylamine (1.2 mmol).

  • Slowly add benzoyl chloride (1.1 mmol) dropwise to the stirred solution.

• Reaction Monitoring:

  • At regular time intervals (e.g., 5, 15, 30, and 60 minutes), withdraw a small aliquot of the reaction mixture using a capillary tube and spot it on a TLC plate.

  • Develop the TLC plates in the appropriate solvent system and visualize under UV light.

  • Monitor the disappearance of the starting amine and the appearance of the product.

• Work-up (after completion or a set time, e.g., 1 hour):

  • Quench the reaction by adding saturated aqueous NaHCO3 (10 mL).

  • Transfer the mixture to a separatory funnel and extract with DCM (2 x 15 mL).

  • Wash the combined organic layers with brine (15 mL).

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Analysis:

  • Determine the crude yield of the product.

  • Obtain a 1H NMR spectrum of the crude product to assess the conversion and purity.

Expected Outcome: The reaction with benzylamine is expected to proceed to completion much faster than the reaction with 2,6-difluorobenzylamine, as will be evident from the TLC analysis and NMR conversion rates. This demonstrates the reduced nucleophilicity of the fluorinated amine.

Participation in Transition Metal-Catalyzed Reactions

Fluorinated benzylamines are also utilized in transition-metal-catalyzed reactions, such as C-H activation and cross-coupling.[14][15][16] The electronic properties of the fluorinated ring can influence the coordination of the metal catalyst and the regioselectivity of the reaction.[16] For instance, in palladium-catalyzed C-H functionalization, the fluorine substituents can direct the metallation to specific positions on the aromatic ring.[14][16]

Synthetic Applications and Strategic Advantages

Despite its reduced nucleophilicity, 2,6-difluorobenzylamine is a valuable building block in organic synthesis.[1][2][3] Its utility lies in the fact that the 2,6-difluorobenzyl moiety, once incorporated into a larger molecule, imparts beneficial properties.

• Drug Discovery: This motif is found in numerous bioactive compounds, where the fluorine atoms contribute to enhanced binding affinity and improved metabolic stability.[1]

• Synthesis of Heterocycles: 2,6-Difluorobenzylamine is a key starting material for the synthesis of various heterocyclic scaffolds, such as quinazolinones and pyridinones.[1]

• Fine-Tuning Molecular Properties: The strong electron-withdrawing nature of the 2,6-difluorophenyl group can be strategically used to modulate the electronics of a target molecule.[3]

Conclusion

The 2,6-difluoro substitution pattern on benzylamine creates a fascinating case study in the interplay of electronic effects. The dominant inductive electron withdrawal by the two ortho-fluorine atoms significantly reduces the basicity and nucleophilicity of the amino group, leading to attenuated reactivity in reactions such as N-acylation. However, this seemingly detrimental effect is often a strategic advantage, as the 2,6-difluorobenzyl group can confer desirable properties to the final product, particularly in the realms of medicinal chemistry and drug development. A thorough understanding of these electronic principles is crucial for any scientist aiming to effectively utilize this versatile and increasingly important synthetic building block.

References

• A Comparative Guide to the Reactivity of Fluorinated Benzylamine Isomers - Benchchem.
• Direct Cyclopalladation of Fluorinated Benzyl Amines by Pd3(OAc)6: The Coexistence of Multinuclear Pdn Reaction Pathways Highlights the Importance of Pd Speciation in C–H Bond Activation - PMC - NIH.
• Nuanced behavior of fluorine: Why does it act differently with benzene compared to its general properties? - Chemistry Stack Exchange.
• Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings - PMC.
• 2,6-Difluorobenzylamine: A Versatile Building Block for the Synthesis of Novel Heterocyclic Scaffolds - Benchchem.

• Hammett constants σ for fluoro-substituents. | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Recent advances in transition-metal-catalyzed incorporation of fluorine-containing groups.

• Fluoromaticity: The Molecular Orbital Contributions of Fluorine Substituents to the π-Systems of Aromatic Rings | ACS Omega - ACS Publications. Available at: [Link]

• 2,6-二氟苄胺 | 69385-30-4.

• Effect of aromatic ring fluorination on CH…π interactions - RSC Publishing. Available at: [Link]

• The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives - PubMed. Available at: [Link]

• The Role of Fluorine Substituents in the Regioselectivity of Intramolecular C–H Bond Functionalization of Benzylamines at Palladium(II) | Request PDF - ResearchGate. Available at: [Link]

• Electrophilic Aromatic Substitution AR5. Directing Effects - csbsju. Available at: [Link]

• Table 13.1 Selected Hammett substituent constants and susceptibility factors.
• The Crucial Role of 2,6-Difluorobenzylamine in Modern Synthesis.

• Hammett equation - Wikipedia. Available at: [Link]

• 2.6: delta and Hammett's sigma constants - Chemistry LibreTexts. Available at: [Link]

• Competing resonance and inductive effects in a substituted benzene.

• Inductive and Resonance (Mesomeric) Effects - Chemistry Steps. Available at: [Link]

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• 5. Inductive and Resonance (Mesomeric) Effects - Chemistry Steps [chemistrysteps.com]
• 6. The profound effect of fluorine substitution on the reactivity and regioselectivity of nucleophilic substitution reactions of strained heterocycles. A study of aziridine and its derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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Computational Modeling of 4-(Aminomethyl)-2,6-difluorophenol Receptor Binding: A Technical Guide to Simulating Lipophilic Bioisosteres

Executive Summary & Scientific Rationale

The optimization of central nervous system (CNS) drugs frequently founders on the blood-brain barrier (BBB). Native neurotransmitters like γ-aminobutyric acid (GABA) possess highly polar carboxylic acid moieties (cLogP ≈ -3.17) that prevent passive CNS penetration. To circumvent this, medicinal chemists employ bioisosteric replacement.

This whitepaper provides an in-depth computational methodology for modeling the receptor binding of 1[1], a highly specialized fragment designed as a lipophilic bioisostere of GABA.

The Causality of the Chemotype: Why substitute a carboxylate with a 2,6-difluorophenol group? Unsubstituted phenol has a pKa of ~10, rendering it neutral and a poor electrostatic mimic for a carboxylate anion at physiological pH. However, the introduction of two highly electronegative fluorine atoms at the ortho positions withdraws electron density from the hydroxyl group, lowering the pKa to approximately 7.45. This ensures that a significant fraction of the molecule exists as a phenolate anion at pH 7.4, capable of forming critical salt bridges with receptor arginine residues, while the neutral fraction drives BBB permeability[2].

We will use GABA Aminotransferase (GABA-AT) —a pyridoxal 5'-phosphate (PLP)-dependent enzyme and validated antiepileptic target—as our model receptor system to demonstrate this computational workflow[3].

Figure 1: GABA shunt metabolic pathway illustrating the targeted inhibition of GABA-AT.

Quantitative Physicochemical Profiling

Before initiating 3D modeling, we must establish the boundary conditions of the ligand. Table 1 summarizes the physicochemical shifts achieved by this bioisosteric replacement, which directly dictate our ligand preparation parameters.

Property	Native Substrate (GABA)	Bioisostere (4-(Aminomethyl)-2,6-difluorophenol)	Pharmacological / Computational Implication
Molecular Weight	103.12 g/mol	159.13 g/mol	Remains well within fragment-based drug discovery (FBDD) limits (Rule of 3).
Acidic pKa	~4.2 (Carboxylate)	~7.45 (Difluorophenol)	Critical: The bioisostere must be modeled in both neutral and anionic states during docking.
Basic pKa	~10.4 (Primary Amine)	~9.0 (Aminomethyl)	Amine remains protonated at pH 7.4, primed for Schiff base formation with PLP.
Lipophilicity (cLogP)	-3.17	~1.10	Shift from highly hydrophilic to lipophilic enables passive BBB permeation.

Step-by-Step Computational Methodology

To accurately model the binding of this bioisostere to GABA-AT, standard non-covalent docking is insufficient. The primary amine of the ligand reacts with the PLP cofactor to form an external aldimine (Schiff base)[4]. The protocol below outlines a self-validating system for covalent docking and molecular dynamics (MD).

Figure 2: Computational workflow for modeling covalent bioisostere binding to PLP-dependent enzymes.

Phase 1: Ligand Preparation and Conformational Analysis

Causality: Because the pKa of the difluorophenol is ~7.45, physiological pH (7.4) forces a near 1:1 equilibrium between the neutral phenol and the phenolate anion. The docking algorithm must evaluate the anionic form to capture the electrostatic salt bridge with the receptor's arginine residues, which natively bind GABA's carboxylate.

• Import the SMILES string for 4-(Aminomethyl)-2,6-difluorophenol.

• Utilize a pKa predictor (e.g., Epik or MoKa) to generate protonation states at pH 7.4 ± 0.5. Explicitly retain the phenolate anion state.

• Perform an energy minimization using the OPLS4 or MMFF94 force field to generate the lowest-energy 3D conformer.

• Validation Checkpoint: Ensure the distance between the primary amine nitrogen and the phenolate oxygen is geometrically capable of spanning the distance between the PLP cofactor and the Arg192/Arg445 binding pocket (~7.5 Å).

Phase 2: Protein Preparation (GABA-AT)

Causality: GABA-AT is a homodimer containing a [2Fe-2S] cluster and a PLP cofactor. In the apo-state, PLP is covalently bound to Lys329 via an internal aldimine[3]. To model the ligand's approach, we must prepare the active site to allow transimination.

• Download3 (GABA-AT)[3] or 5[5]. Remove alternate conformations and crystallographic waters > 5 Å from the active site.

• Retain the PLP cofactor and the [2Fe-2S] cluster.

• Assign protein protonation states using PROPKA at pH 7.4.

• Break the internal aldimine bond between PLP C4' and Lys329 Nζ, protonating Lys329 and converting PLP to its reactive aldehyde form to prime it for covalent docking.

• Validation Checkpoint: Run a brief restrained minimization (heavy atoms constrained to 0.3 Å RMSD). If the [2Fe-2S] cluster geometry distorts, your metal coordination parameters are missing; reassign zero-order bonds to the iron atoms.

Phase 3: Covalent Docking Protocol

Causality: Standard rigid-receptor docking relies purely on non-covalent scoring functions (e.g., GlideScore, ChemScore), which cannot account for the thermodynamic driving force of covalent Schiff base formation.

• Define the receptor reaction center: The C4' atom of the PLP cofactor.

• Define the ligand reactive group: The primary nitrogen of the aminomethyl moiety.

• Select the reaction type: "Schiff base formation" (condensation reaction).

• Execute the covalent docking algorithm (e.g., CovDock). The software will covalently attach the ligand, sample the difluorophenol ring's rotamers, and score the non-covalent interactions of the resulting external aldimine.

• Validation Checkpoint: Inspect the top-scoring pose. The difluorophenolate oxygen must be positioned within 2.5–3.2 Å of the guanidinium groups of Arg192 or Arg445, mirroring the native binding mode of GABA's carboxylate[4].

Phase 4: Molecular Dynamics (MD) & Free Energy Calculation

Causality: Static docking poses often overestimate the strength of solvent-exposed salt bridges. MD simulations are required to validate the temporal stability of the difluorophenolate-arginine interaction in explicit solvent.

• Solvate the docked external aldimine complex in a TIP3P water box with 0.15 M NaCl.

• Parameterize the novel PLP-ligand covalent adduct using GAFF2 or OPLS4. Utilize quantum mechanical (QM) charge derivation (RESP at the HF/6-31G* level) for the external aldimine linkage.

• Run a 100 ns production MD simulation at 300 K and 1 atm (NPT ensemble).

• Conduct MM/GBSA (Molecular Mechanics / Generalized Born Surface Area) calculations on the final 20 ns of the trajectory to estimate the binding free energy (ΔG_bind).

• Validation Checkpoint: Plot the distance between the difluorophenolate oxygen and the Arg192/Arg445 central carbon over the 100 ns trajectory. A stable distance with an RMSD fluctuation of < 1.0 Å confirms the bioisosteric replacement is structurally viable.

References

• 4-(Aminomethyl)-2,6-difluorophenol | C7H7F2NO | CID 10419448. National Institutes of Health (NIH) / PubChem. 1

• 2,6-Difluorophenol as a Bioisostere of a Carboxylic Acid: Bioisosteric Analogues of γ-Aminobutyric Acid. Journal of Medicinal Chemistry - ACS Publications. 2

• 1OHW: 4-AMINOBUTYRATE-AMINOTRANSFERASE inactivated by gamma-vinyl GABA. RCSB Protein Data Bank (PDB). 3

• 6B6G: Crystal Structure of GABA Aminotransferase bound to (S)-3-Amino-4-(difluoromethylenyl)cyclopent-1-ene-1-carboxylic acid. RCSB Protein Data Bank (PDB). 5

• Design and Mechanism of GABA Aminotransferase Inactivators. Treatments for Epilepsies and Addictions. Chemical Reviews - ACS Publications. 4

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• 3. rcsb.org [rcsb.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rcsb.org [rcsb.org]

4-(Aminomethyl)-2,6-difluorophenol: Exact Mass, Molecular Weight, and HRMS Analytical Profiling

Introduction

4-(Aminomethyl)-2,6-difluorophenol (CAS: 252664-89-4) is a highly specialized fluorinated aromatic building block widely utilized in medicinal chemistry and drug development. The strategic incorporation of fluorine atoms into the phenolic ring modulates the molecule's pKa, enhances metabolic stability, and influences lipophilicity—key parameters in rational drug design. For researchers synthesizing or analyzing this compound, precise mass characterization is a foundational requirement. This guide provides a rigorous breakdown of its molecular weight and exact mass calculations, alongside a field-validated protocol for High-Resolution Mass Spectrometry (HRMS) analysis.

Theoretical Framework: Molecular Weight vs. Exact Mass

In analytical chemistry, distinguishing between molecular weight (MW) and exact mass is critical, as they serve entirely different functional purposes in the laboratory.

• Molecular Weight (Average Mass): Calculated using the standard atomic weights of elements, which account for the natural isotopic abundance of each element on Earth. This value is essential for macroscopic operations, such as calculating molarity, determining reaction stoichiometry, and weighing reagents.

• Exact Mass (Monoisotopic Mass): Calculated using the mass of the most abundant, stable isotope of each constituent element (e.g., 12 C, 1 H, 19 F). In HRMS, instruments such as Orbitraps or Time-of-Flight (TOF) analyzers separate ions based on their specific isotopic composition. Exact mass is required to determine the elemental formula of a detected ion and differentiate it from isobaric interferences (molecules with the same nominal mass but different elemental compositions).

Calculation Methodology

The chemical formula for 4-(Aminomethyl)-2,6-difluorophenol is C 7​ H 7​ F 2​ NO , and its molecular weight is commonly reported as 159.13 g/mol [1].

Quantitative Data: Atomic Mass Constants

The following table summarizes the IUPAC standard atomic weights[2] and monoisotopic masses used for the calculations.

Element	Isotope	Quantity	Standard Atomic Weight ( g/mol )	Monoisotopic Exact Mass (Da)
Carbon (C)	12 C	7	12.011	12.000000
Hydrogen (H)	1 H	7	1.008	1.007825
Fluorine (F)	19 F	2	18.998	18.998403
Nitrogen (N)	14 N	1	14.007	14.003074
Oxygen (O)	16 O	1	15.999	15.994915

Molecular Weight Calculation

Using the standard atomic weights, the macroscopic molecular weight is calculated as follows:

• C: 7 × 12.011 = 84.077

• H: 7 × 1.008 = 7.056

• F: 2 × 18.998 = 37.996

• N: 1 × 14.007 = 14.007

• O: 1 × 15.999 = 15.999

• Total Molecular Weight = 159.135 g/mol

Exact Mass (Monoisotopic) Calculation

Using the exact masses of the most abundant isotopes, the monoisotopic mass is calculated as follows:

• 12 C: 7 × 12.000000 = 84.000000

• 1 H: 7 × 1.007825 = 7.054775

• 19 F: 2 × 18.998403 = 37.996806

• 14 N: 1 × 14.003074 = 14.003074

• 16 O: 1 × 15.994915 = 15.994915

• Total Exact Mass = 159.049570 Da

Note for Mass Spectrometry: When analyzed via Electrospray Ionization (ESI) in positive mode, the molecule typically accepts a proton (H + ). The exact mass of a proton is 1.007276 Da. Therefore, the expected m/z for the[M+H] + ion is 160.0568 Da .

High-Resolution Mass Spectrometry (HRMS) Validation Workflow

To verify the identity and purity of 4-(Aminomethyl)-2,6-difluorophenol, a self-validating HRMS protocol is required[3]. The following methodology ensures mass accuracy within a <5 ppm error margin, adhering to stringent analytical guidelines.

Step-by-Step Methodology

• Sample Preparation & Internal Calibration:

  • Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution.

  • Dilute the stock to a final concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid promotes efficient protonation in positive ESI mode. An internal calibrant (e.g., Leucine Enkephalin, [M+H] + = 556.2771) must be spiked into the sample or infused post-column to correct for instrumental mass drift in real-time, ensuring the system remains self-validating throughout the run.

• Chromatographic Separation (UHPLC):

  • Inject 2 µL of the sample onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Run a gradient elution from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

  • Causality: Chromatographic separation removes matrix suppression effects and separates the target analyte from synthesis byproducts or isobaric impurities before they enter the ion source, preventing spectral crowding.

• Electrospray Ionization (ESI):

  • Operate the ESI source in positive ion mode with a capillary voltage of 3.0 kV and a desolvation temperature of 350°C.

• Mass Analysis (Orbitrap/TOF):

  • Acquire full-scan MS data (m/z 50–500) at a resolving power of ≥60,000 (FWHM at m/z 200).

  • Causality: High resolving power is strictly necessary to distinguish the target [M+H] + ion (160.0568) from potential background interferences that share the same nominal mass.

• Data Processing & Mass Defect Analysis:

  • Extract the ion chromatogram (EIC) for m/z 160.0568 using a narrow mass tolerance window (± 5 ppm).

  • Calculate the mass error: Mass Error (ppm)=Theoretical MassExperimental Mass−Theoretical Mass​×106 . A result of < 5 ppm definitively validates the elemental composition.

Analytical Workflow Visualization

Figure 1: Step-by-step High-Resolution Mass Spectrometry (HRMS) workflow for exact mass validation.

References

• PubChem - NIH. "4-(Aminomethyl)-2,6-difluorophenol | C7H7F2NO". National Center for Biotechnology Information. Available at:[Link]

• Science Notes / IUPAC. "Periodic Table of the Elements – 118 Elements IUPAC Standard Atomic Weights". Science Notes and Projects. Available at:[Link]

• National Institutes of Health (NIH) - PMC. "A Framework for Utilizing High Resolution Mass Spectrometry and Non-Targeted Analysis (NTA) in Rapid Response and Emergency Situations". Environmental Science & Technology. Available at:[Link]

Sources

• 1. 4-(Aminomethyl)-2,6-difluorophenol | C7H7F2NO | CID 10419448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sciencenotes.org [sciencenotes.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 4-(Aminomethyl)-2,6-difluorophenol: A Detailed Protocol for Pharmaceutical Research

This comprehensive guide provides a detailed, step-by-step protocol for the synthesis of 4-(Aminomethyl)-2,6-difluorophenol, a key building block in the development of novel pharmaceutical agents. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical guidance, mechanistic insights, and practical advice to ensure a successful and reproducible synthesis.

The strategic incorporation of fluorine atoms into bioactive molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability. 4-(Aminomethyl)-2,6-difluorophenol, with its unique combination of a reactive aminomethyl group, a phenolic hydroxyl, and a difluorinated aromatic ring, presents a versatile scaffold for the synthesis of a wide array of potential therapeutics.

This guide eschews a rigid template in favor of a logical, process-oriented structure that follows the synthetic pathway from commercially available starting materials to the final product. Each step is meticulously detailed, with explanations for the choice of reagents and reaction conditions, underpinned by established chemical principles.

Synthetic Strategy Overview

The synthesis of 4-(Aminomethyl)-2,6-difluorophenol commences with the readily available 2,6-difluorophenol. The overall strategy involves the introduction of a nitrogen-containing functional group at the para-position, which is then elaborated to the desired aminomethyl substituent. A key consideration in this multi-step synthesis is the judicious use of protecting groups to prevent unwanted side reactions with the reactive phenolic hydroxyl group.

Part 1: Synthesis of 2,6-difluoro-4-nitrophenol (Intermediate 1)

The initial step involves the electrophilic nitration of 2,6-difluorophenol. The hydroxyl group is a strongly activating, ortho-, para-directing group, while the fluorine atoms are deactivating yet also ortho-, para-directing. The steric hindrance from the two ortho-fluorine atoms favors substitution at the para-position.

Reaction Scheme: Nitration

Caption: Nitration of 2,6-difluorophenol.

Experimental Protocol: Nitration

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 2,6-difluorophenol (1.0 eq) and glacial acetic acid (5-10 volumes).

• Cooling: Cool the solution to 0-5 °C in an ice-salt bath.

• Addition of Nitrating Agent: Slowly add a pre-cooled mixture of concentrated nitric acid (1.1 eq) and concentrated sulfuric acid (catalytic amount) dropwise via the dropping funnel, ensuring the internal temperature does not exceed 10 °C. The nitronium ion (NO₂⁺), the active electrophile, is generated in situ from the reaction between nitric and sulfuric acids.[1]

• Reaction: After the addition is complete, stir the reaction mixture at 0-5 °C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, slowly pour the reaction mixture into a beaker containing crushed ice (10-20 volumes) with vigorous stirring.

• Isolation: The product will precipitate as a yellow solid. Collect the solid by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol/water, to afford 2,6-difluoro-4-nitrophenol as a pale yellow solid.

Reagent/Parameter	Molar Ratio/Value	Purpose
2,6-Difluorophenol	1.0 eq	Starting Material
Conc. Nitric Acid	1.1 eq	Nitrating Agent
Conc. Sulfuric Acid	Catalytic	Catalyst
Glacial Acetic Acid	5-10 vol	Solvent
Temperature	0-10 °C	Control Exothermicity
Reaction Time	1-2 hours	For complete reaction

Part 2: Protection of the Phenolic Hydroxyl Group

To prevent the phenolic hydroxyl group from interfering with subsequent reactions, it must be protected. Acetylation is a straightforward and effective method for this purpose, converting the phenol to a less reactive phenyl acetate ester.

Reaction Scheme: Acetylation

Caption: Acetylation of 2,6-difluoro-4-nitrophenol.

Experimental Protocol: Acetylation

• Reaction Setup: In a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,6-difluoro-4-nitrophenol (1.0 eq) in pyridine (5-10 volumes).

• Addition of Acetylating Agent: Slowly add acetic anhydride (1.2 eq) to the solution at room temperature. An exothermic reaction may be observed.

• Reaction: Heat the reaction mixture to 50-60 °C and stir for 1-2 hours. The pyridine acts as a catalyst and a base to neutralize the acetic acid byproduct. Monitor the reaction by TLC.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into ice-cold water (10-20 volumes).

• Isolation: Extract the product with a suitable organic solvent, such as ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with 1M HCl to remove pyridine, then with saturated sodium bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 4-nitro-2,6-difluorophenyl acetate.

Reagent/Parameter	Molar Ratio/Value	Purpose
2,6-Difluoro-4-nitrophenol	1.0 eq	Substrate
Acetic Anhydride	1.2 eq	Acetylating Agent
Pyridine	5-10 vol	Catalyst and Base
Temperature	50-60 °C	Increase reaction rate
Reaction Time	1-2 hours	For complete reaction

Part 3: Reduction of the Nitro Group

The nitro group is selectively reduced to a primary amine using catalytic hydrogenation. This method is highly efficient and chemoselective, leaving the ester protecting group intact. The mechanism involves the transfer of hydrogen atoms from the catalyst surface to the nitro group, proceeding through nitroso and hydroxylamine intermediates.[2][3][4]

Reaction Scheme: Nitro Reduction

Caption: Reduction of the nitro group.

Experimental Protocol: Nitro Reduction

• Reaction Setup: To a solution of 4-nitro-2,6-difluorophenyl acetate (1.0 eq) in ethanol or ethyl acetate (10-20 volumes) in a hydrogenation vessel, add 10% Palladium on carbon (5-10 mol % Pd).

• Hydrogenation: Purge the vessel with hydrogen gas and then maintain a hydrogen atmosphere (balloon or Parr apparatus) with vigorous stirring at room temperature.

• Reaction: Monitor the reaction progress by TLC or by observing the cessation of hydrogen uptake. The reaction is typically complete within 2-4 hours.

• Work-up: Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to obtain 4-amino-2,6-difluorophenyl acetate, which can often be used in the next step without further purification.

Reagent/Parameter	Molar Ratio/Value	Purpose
4-Nitro-2,6-difluorophenyl acetate	1.0 eq	Substrate
10% Pd/C	5-10 mol %	Catalyst
Hydrogen	1 atm (balloon)	Reducing Agent
Solvent	Ethanol or Ethyl Acetate	Reaction Medium
Temperature	Room Temperature	Mild Conditions
Reaction Time	2-4 hours	For complete reaction

Part 4: Conversion of the Amino Group to a Cyano Group via Sandmeyer Reaction

The Sandmeyer reaction is a classic and reliable method for converting an aromatic amino group into a variety of other functional groups, including a cyano group, via a diazonium salt intermediate.[5][6][7] The reaction proceeds through a radical-nucleophilic aromatic substitution mechanism.[6]

Reaction Scheme: Sandmeyer Cyanation

Caption: Sandmeyer cyanation of the amino group.

Experimental Protocol: Sandmeyer Cyanation

• Diazotization:

  • In a 250 mL beaker, dissolve 4-amino-2,6-difluorophenyl acetate (1.0 eq) in a mixture of concentrated HCl and water, and cool to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, keeping the temperature below 5 °C.

  • Stir for an additional 15-20 minutes at 0-5 °C. The formation of the diazonium salt can be confirmed by a positive test with starch-iodide paper for excess nitrous acid.

• Cyanation:

  • In a separate 500 mL flask, prepare a solution of copper(I) cyanide (1.2 eq) and potassium cyanide (2.0 eq) in water.

  • Slowly add the cold diazonium salt solution to the cyanide solution with vigorous stirring. A gentle evolution of nitrogen gas should be observed.

  • After the addition is complete, warm the reaction mixture to 50-60 °C for 1-2 hours to ensure complete reaction.

• Work-up and Isolation:

  • Cool the reaction mixture and extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with water and brine.

  • Dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford 4-cyano-2,6-difluorophenyl acetate.

Reagent/Parameter	Molar Ratio/Value	Purpose
4-Amino-2,6-difluorophenyl acetate	1.0 eq	Substrate
Sodium Nitrite	1.1 eq	Diazotizing Agent
Conc. HCl	Excess	Acidic Medium
Copper(I) Cyanide	1.2 eq	Catalyst
Potassium Cyanide	2.0 eq	Cyanide Source
Temperature	0-5 °C (diazotization), 50-60 °C (cyanation)	Control diazonium stability and drive cyanation

Part 5: Reduction of the Cyano Group to an Aminomethyl Group

The nitrile functional group is reduced to a primary amine using a suitable reducing agent. Borane-tetrahydrofuran complex (BH₃·THF) is an effective reagent for this transformation, offering good yields and selectivity.[8] The mechanism involves the formation of a borane-nitrile adduct, followed by successive hydride transfers.[9][10]

Reaction Scheme: Nitrile Reduction

Caption: Reduction of the cyano group.

Experimental Protocol: Nitrile Reduction

• Reaction Setup: In a flame-dried 500 mL round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-cyano-2,6-difluorophenyl acetate (1.0 eq) in anhydrous tetrahydrofuran (THF, 10-20 volumes).

• Addition of Reducing Agent: Cool the solution to 0 °C and slowly add a 1.0 M solution of borane-THF complex in THF (3.0-4.0 eq) dropwise.

• Reaction: After the addition, allow the reaction mixture to warm to room temperature and then heat to reflux for 4-6 hours. Monitor the reaction by TLC.

• Work-up:

  • Cool the reaction to 0 °C and cautiously quench the excess borane by the slow, dropwise addition of methanol until the effervescence ceases.

  • Carefully add 6M HCl and continue to heat at reflux for 1 hour to hydrolyze the borane-amine complex.

• Isolation:

  • Cool the mixture and adjust the pH to basic (pH > 10) with a concentrated NaOH solution.

  • Extract the product with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to give crude 4-(aminomethyl)-2,6-difluorophenyl acetate.

Reagent/Parameter	Molar Ratio/Value	Purpose
4-Cyano-2,6-difluorophenyl acetate	1.0 eq	Substrate
Borane-THF Complex (1.0 M)	3.0-4.0 eq	Reducing Agent
Anhydrous THF	10-20 vol	Solvent
Temperature	Reflux	Drive reaction to completion
Reaction Time	4-6 hours	For complete reduction

Part 6: Deprotection of the Phenolic Hydroxyl Group

The final step is the removal of the acetyl protecting group to unveil the phenolic hydroxyl group. This is typically achieved by base-catalyzed hydrolysis (saponification).

Reaction Scheme: Deacetylation

Caption: Final deprotection step.

Experimental Protocol: Deacetylation

• Reaction Setup: Dissolve the crude 4-(aminomethyl)-2,6-difluorophenyl acetate (1.0 eq) in a mixture of methanol and water (e.g., 4:1 v/v).

• Hydrolysis: Add an aqueous solution of sodium hydroxide (2.0-3.0 eq) and stir the mixture at room temperature for 1-2 hours. The mechanism involves the nucleophilic attack of the hydroxide ion on the ester carbonyl.[11]

• Neutralization: Monitor the reaction by TLC. Upon completion, neutralize the reaction mixture to pH 7 with 1M HCl.

• Isolation: Remove the methanol under reduced pressure. The aqueous solution can be extracted with a suitable organic solvent like ethyl acetate to remove any non-polar impurities. The aqueous layer containing the product can be lyophilized or carefully evaporated to yield the crude product.

• Purification: The final product, 4-(aminomethyl)-2,6-difluorophenol, can be purified by recrystallization or column chromatography on silica gel.

Reagent/Parameter	Molar Ratio/Value	Purpose
4-(Aminomethyl)-2,6-difluorophenyl acetate	1.0 eq	Substrate
Sodium Hydroxide	2.0-3.0 eq	Base for Hydrolysis
Methanol/Water	4:1 v/v	Solvent
Temperature	Room Temperature	Mild Conditions
Reaction Time	1-2 hours	For complete hydrolysis

Troubleshooting and Optimization

• Low yield in nitration: Ensure the reaction temperature is strictly controlled to prevent the formation of by-products. The purity of the starting 2,6-difluorophenol is also crucial.

• Incomplete acetylation: Ensure the use of anhydrous pyridine and fresh acetic anhydride. An extended reaction time or a slight increase in temperature may be necessary.

• Stalled nitro reduction: The catalyst may be deactivated. Ensure the system is properly purged with hydrogen and that the catalyst is of good quality.

• Low yield in Sandmeyer reaction: The stability of the diazonium salt is critical. Maintain a low temperature during its formation and use it immediately. The purity of the starting amine is also important.

• Incomplete nitrile reduction: Use a sufficient excess of the borane reagent and ensure anhydrous conditions. The work-up with acid is necessary to fully liberate the amine.

• Incomplete deacetylation: Increase the amount of base or the reaction time. Gentle heating can also be employed if the reaction is sluggish at room temperature.

References

• Gallagher, J. A., et al. (1999). 2,6-Difluorophenol as a Bioisostere of a Carboxylic Acid: Bioisosteric Analogues of γ-Aminobutyric Acid. Journal of Medicinal Chemistry, 42(2), 329–332. [Link]

• Sandmeyer Reaction. (2023). In Wikipedia. [Link]

• Butt, M. A., & Zhang, H. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Molecular Diversity, 26(3), 1887–1915. [Link]

• Electrophilic Substitution Mechanism in Nitration. (n.d.). Unacademy. [Link]

• Dorfman, Y. A., et al. (2019). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Oriental Journal of Chemistry, 35(1), 12-29. [Link]

• Sandmeyer Reactions: Mechanism, Examples, and Applications. (2023, November 28). Master Organic Chemistry. [Link]

• Sandmeyer Reaction Mechanism. (2021, September 21). The Organic Chemistry Tutor. [Link]

• Beller, M., et al. (2019). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters, 21(18), 7389–7393. [Link]

• Crain, D., et al. (2018). In Situ Generation of Borane for the Reduction of Nitriles to Primary Amines. Transactions of the Kansas Academy of Science, 121(3-4), 315-322. [Link]

• Ridd, J. H., & Sandall, J. P. B. (1982). Electrophilic aromatic substitution. Part 28. The mechanism of nitration of some 4-substituted anisoles and phenols, and of rearrangement of the intermediate 4-nitro-4-substituted-cyclohexa-2,5-dienones. Journal of the Chemical Society, Perkin Transactions 2, (11), 1457-1463. [Link]

• Ren, J., et al. (2023). Mechanistic Insights into Nitroarene Hydrogenation Dynamics on Pt(111) via In Situ Tip-Enhanced Raman Spectroscopy. Journal of the American Chemical Society, 145(43), 23641–23650. [Link]

• Melen, R. L., et al. (2020). B–N/B–H Transborylation: borane-catalysed nitrile hydroboration. Chemical Science, 11(4), 984–990. [Link]

• Electrophilic Substitution Reactions of Phenols. (n.d.). BYJU'S. [Link]

• Reactions of Phenol. (2024, December 23). Save My Exams. [Link]

• Nitration of Phenols| Electrophilic Aromatic Substitution | Organic Chemistry | Khan Academy. (2022, November 29). Khan Academy. [Link]

• General scheme for the catalytic hydrogenation of nitroarene. (n.d.). ResearchGate. [Link]

• Accepted mechanism for the hydrogenation of nitroarenes. (n.d.). ResearchGate. [Link]

• Mechanism of reduction of nitrile with Borane-THF. (2019, May 5). Reddit. [Link]

• Ramachandran, P. V., et al. (2023). Room Temperature Reduction of Titanium Tetrachloride-Activated Nitriles to Primary Amines with Ammonia-Borane. Molecules, 28(1), 60. [Link]

• Amine synthesis by nitrile reduction. (n.d.). Organic Chemistry Portal. [Link]

• Qiu, J., et al. (1999). 2,6-Difluorophenol as a Bioisostere of a Carboxylic Acid: Bioisosteric Analogues of γ-Aminobutyric Acid. Journal of Medicinal Chemistry, 42(2), 329-332. [Link]

• Site-Selective Acylation of Phenols Mediated by a Thioacid Surrogate through Sodium Thiosulfate Catalysis. (2022, June 7). Organic Letters. [Link]

• Method for deacetylation of biopolymers. (2019, January 17).

• Catalytic Sandmeyer Cyanation as a Synthetic Pathway to Aryl Nitriles. (2026, February 7). ResearchGate. [Link]

• Sandmeyer reactions. Part 6.1 A mechanistic investigation into the reduction and ligand transfer steps of Sandmeyer cyanation. (n.d.). ResearchGate. [Link]

• Efficient one-pot hydrogenation and acetylation of 4-nitrophenol for selective synthesis of 4-aminophenol and paracetamol with a reusable Ni catalyst. (2025). Reaction Chemistry & Engineering. [Link]

• A Stoichiometric Solvent-Free Protocol for Acetylation Reactions. (2021). Frontiers in Chemistry, 9, 735815. [Link]

• Method for performing acetylation by means of acetic anhydride. (2015). SciSpace. [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review. (2021). Organic and Medicinal Chemistry International Journal. [Link]

• Innovative Syntheses of Cyano(fluoro)borates: Catalytic Cyanation, Electrochemical and Electrophilic Fluorination. (2019). Chemistry – A European Journal, 25(5), 1269-1278. [Link]

• Catalytic hydrogenation of nitrophenols and nitrotoluenes over a palladium/graphene nanocomposite. (2014). Catalysis Science & Technology, 4(6), 1637-1645. [Link]

• Simultaneous Hydrogenation and Acetylation of 4-Nitrophenol in a Two-Stage Packed-Bed Reactor as a Process Intensification Strategy for Highly Selective Paracetamol Synthesis. (2025, April 16). ACS Sustainable Chemistry & Engineering. [Link]

• Facile and Efficient Acetylation of Primary Alcohols and Phenols with Acetic Anhydride Catalyzed by Dried Sodium Bicarbonate. (2025, November 17). ResearchGate. [Link]

• Demonstrating the electron-proton transfer mechanism of aqueous phase 4-nitrophenol hydrogenation on supported metal catalyst using unbiased electrochemical cells. (2022). ChemRxiv. [Link]

• Mechanism of Heterogeneous Alkaline Deacetylation of Chitin: A Review. (2020). Polymers, 12(11), 2649. [Link]

• O-ACYLATION MECHANISM OF p-SUBSTITUTED PHENOLS WITH VARIOUS ALKANOYL CHLORIDES UNDER PHASE TRANSFER CATALYSIS CONDITIONS. (n.d.). Semantic Scholar. [Link]

• The proposed mechanism of the catalytic hydrogenation of 4-nitrophenol (4-NP) catalyzed by Pd-Ag/rGO biometallic nanocomposites. (n.d.). ResearchGate. [Link]

• Effect of Acid and Base Catalyzed Hydrolysis on the Yield of Phenolics and Antioxidant Activity of Extracts from Germinated Brown Rice (GBR). (2012, June 19). Molecules. [Link]

• Simple and rapid hydrogenation of p-nitrophenol with aqueous formic acid in catalytic flow reactors. (2013, June 14). Beilstein Journal of Organic Chemistry, 9, 1168–1173. [Link]

• Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. (2022, February 17). Molecules. [Link]

• Acetylation-Deacetylation-Driven Natural Product Biosynthesis. (2025, October 17). ResearchGate. [Link]

• Methodology Study of N-deacetylation of 4-acetamido-perfluoroalkylbenzenesulfonimide. (n.d.). Digital Commons@ETSU. [Link]

• Amino Acid Sidechain Deprotection. (n.d.). Aapptec Peptides. [Link]

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Application Note: Chemoselective Amide Bond Formation Using 4-(Aminomethyl)-2,6-difluorophenol and HATU

Executive Summary

Amide bond formation is a foundational transformation in medicinal chemistry and drug development. When incorporating bifunctional and fluorinated pharmacophores such as 4-(Aminomethyl)-2,6-difluorophenol , achieving high yields requires precise control over coupling reagents to ensure chemoselectivity and prevent side reactions. This application note details a robust, self-validating protocol utilizing HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) to selectively N-acylate the primary amine while leaving the sterically and electronically deactivated phenol intact.

Mechanistic Insights & Chemoselectivity

As a Senior Application Scientist, it is critical to understand that successful synthesis is not just about mixing reagents, but orchestrating the underlying kinetics and thermodynamics of the reaction.

The HATU Activation Pathway

HATU is a premier uronium-based coupling reagent that rapidly activates carboxylic acids to form highly reactive OAt (1-hydroxy-7-azabenzotriazole) active esters[1]. The reaction proceeds through a distinct two-step mechanism:

• Pre-activation: The carboxylic acid is deprotonated by a hindered tertiary base (e.g., DIPEA) and attacks the electrophilic uronium carbon of HATU. This forms an unstable O-acyl(tetramethyl)isouronium salt, which rapidly collapses to release tetramethylurea (TMU) and form the OAt-active ester[2].

• Aminolysis: The amine nucleophile attacks the active ester, forming the stable amide bond and releasing the HOAt moiety. The presence of the HOAt group is critical, as its neighboring nitrogen atom provides intramolecular hydrogen bonding that accelerates the nucleophilic attack[1].

Chemoselectivity: N-Acylation vs. O-Acylation

4-(Aminomethyl)-2,6-difluorophenol possesses two potential nucleophilic centers: a primary benzylamine and a phenolic hydroxyl.

• Electronic Deactivation: The two highly electronegative fluorine atoms at the ortho positions significantly decrease the electron density on the phenolic oxygen, rendering it an exceptionally poor nucleophile compared to standard phenols.

• Nucleophilic Dominance: The primary aliphatic amine is inherently highly nucleophilic. By controlling the stoichiometry (limiting the activated acid to 1.0 equivalent) and maintaining mild temperatures, N-acylation proceeds exclusively, avoiding undesired O-acylation (esterification).

Mitigation of Guanylation Side Reactions

A known vulnerability in this workflow is the formation of tetramethylguanidine (TMG) byproducts. Highly nucleophilic amines can attack the HATU reagent directly if they are introduced before the carboxylic acid is fully activated[3]. A strict pre-activation sequence is non-negotiable to prevent this off-target pathway.

Mechanistic pathway of HATU-mediated chemoselective N-acylation.

Experimental Design & Parameters

To ensure a self-validating and reproducible system, the stoichiometry must be tightly regulated. HATU is a widely used reagent for the synthesis of amide derivatives, resulting in excellent yields when parameters are optimized[4].

Table 1: Optimal Reaction Stoichiometry and Conditions

Parameter	Solution-Phase Equivalents	Mechanistic Rationale
Carboxylic Acid	1.0 eq	Acts as the limiting reagent to prevent excess active ester formation, which could drive undesired O-acylation.
4-(Aminomethyl)-2,6-difluorophenol	1.05 - 1.2 eq	A slight excess drives the aminolysis to completion. Note: Often supplied as a hydrobromide or hydrochloride salt.
HATU	1.0 - 1.2 eq	Matches acid equivalents. Excess HATU risks guanylation of the amine[3].
Base (DIPEA)	3.0 - 5.0 eq	Non-nucleophilic base required to deprotonate the acid and neutralize the amine salt without competing for the active ester.
Solvent	DMF or DCM	Anhydrous DMF is preferred for solubilizing polar intermediates and stabilizing the OAt active ester.

Standardized Experimental Protocol

Step-by-step experimental workflow for solution-phase HATU coupling.

Step-by-Step Methodology

• Preparation: Flame-dry a round-bottom flask and purge with inert gas (Nitrogen or Argon) to prevent side reactions with atmospheric moisture[2].

• Pre-activation: Dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF (approx. 0.1 M to 0.2 M concentration).

• Base Addition: Add DIPEA (3.0 - 5.0 eq) dropwise to the stirring solution. Allow the mixture to stir at room temperature for 15–30 minutes. Crucial Step: This ensures complete formation of the OAt active ester before the amine is introduced.

• Amine Introduction: Cool the reaction mixture to 0 °C using an ice bath. Lower temperatures are highly recommended for sensitive substrates to minimize side reactions[2]. Add 4-(Aminomethyl)-2,6-difluorophenol (1.1 eq) slowly. If the amine is a salt, the excess DIPEA already in solution will liberate the free base.

• Coupling: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 1 to 18 hours.

• In-Process Control: Monitor reaction progress via LC-MS or TLC. The reaction is complete when the mass of the OAt active ester is fully consumed.

Work-Up and Purification Strategy

The work-up must systematically remove TMU, HOAt, excess DIPEA, and unreacted starting materials.

• Quench: Dilute the reaction mixture with a 10-fold volume of Ethyl Acetate (EtOAc).

• Acid Wash: Wash the organic layer with 1N HCl (or saturated NH₄Cl) twice. Rationale: Removes unreacted amine and excess DIPEA.

• Base Wash: Wash sequentially with saturated aqueous NaHCO₃ twice. Rationale: Deprotonates and extracts unreacted carboxylic acid and the acidic HOAt byproduct into the aqueous layer.

• Brine Wash: Wash with brine to remove residual water and DMF.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography (e.g., Hexanes/EtOAc or DCM/MeOH gradient).

Troubleshooting & In-Process Controls

Table 2: Troubleshooting and Causal Interventions

Observation (LC-MS/TLC)	Mechanistic Cause	Corrective Action
Formation of Guanylated Amine	Amine attacked HATU directly due to insufficient pre-activation[3].	Strictly enforce the 15-30 min pre-activation of Acid + HATU + DIPEA before adding the amine.
O-Acylation (Esterification)	Excess active ester reacted with the less nucleophilic phenolic hydroxyl.	Ensure carboxylic acid is strictly 1.0 eq. Lower the amine addition temperature to 0 °C.
Incomplete Conversion	Poor solubility or unneutralized amine salt (e.g., hydrobromide).	Increase DIPEA equivalents to ensure the free base of the amine is fully liberated.
Epimerization of α-chiral acids	Base-catalyzed enolization prior to coupling.	Reduce pre-activation time; consider switching to a weaker base like 2,4,6-collidine.

References

• Standard Protocol for HATU Peptide Coupling: Application Notes and Detailed Protocols Benchchem URL
• Application Notes: Standard Protocol for HATU Coupling in Solution Phase Benchchem URL
• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents PMC / NIH URL
• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases The Journal of Organic Chemistry - ACS Publications URL

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Selective Boc-Protection of the Primary Amine in 4-(Aminomethyl)-2,6-difluorophenol: An Application and Protocol Guide

Introduction

In the landscape of modern drug discovery and development, the strategic modification of bioactive scaffolds is paramount. 4-(Aminomethyl)-2,6-difluorophenol is a valuable building block, notable for the presence of a reactive primary amine and a moderately acidic phenol, along with a fluorinated aromatic ring which can enhance metabolic stability and binding affinity.[1][2] The selective protection of the primary amine with a tert-butoxycarbonyl (Boc) group is a critical transformation, enabling subsequent functionalization of the phenolic hydroxyl group without interference from the more nucleophilic amine.[3][4]

This guide provides a comprehensive, in-depth protocol for the chemoselective N-Boc protection of 4-(aminomethyl)-2,6-difluorophenol. It is designed for researchers, scientists, and drug development professionals, offering not just a series of steps, but a detailed rationale for the experimental choices, ensuring both scientific integrity and practical success.

Mechanistic Rationale and Chemoselectivity

The selective protection of a primary amine in the presence of a phenolic hydroxyl group hinges on the significant difference in their nucleophilicity. The lone pair of electrons on the nitrogen atom of the primary amine is more available for nucleophilic attack on the electrophilic carbonyl carbon of di-tert-butyl dicarbonate (Boc-anhydride) compared to the oxygen of the phenol.[5][6] While the phenoxide, formed under basic conditions, is a competent nucleophile, the primary amine is inherently more reactive towards Boc-anhydride under neutral or mildly basic conditions.[7][8]

The reaction proceeds via a nucleophilic acyl substitution mechanism. The amine attacks one of the carbonyl carbons of the Boc-anhydride, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, displacing a tert-butyl carbonate leaving group, which subsequently decomposes to the stable byproducts, carbon dioxide and tert-butanol.[6][9]

To ensure high chemoselectivity and avoid O-acylation of the phenol, the reaction conditions are optimized to favor N-acylation. This is typically achieved by performing the reaction at or below room temperature and, in some cases, without the addition of a strong base that would significantly deprotonate the phenol.[7][10]

Experimental Protocol

This protocol is designed for a 1 mmol scale reaction and can be scaled accordingly.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	Notes
4-(Aminomethyl)-2,6-difluorophenol	≥97%	Sigma-Aldrich	Store under inert atmosphere.
Di-tert-butyl dicarbonate (Boc₂O)	≥98%	Acros Organics	Can be a solid or liquid at room temperature.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	Use from a sealed bottle or freshly distilled.
Methanol (MeOH)	ACS Grade	VWR	For workup and purification.
Saturated Sodium Bicarbonate (NaHCO₃)	Aqueous solution	---	Prepared in-house.
Brine (Saturated NaCl)	Aqueous solution	---	Prepared in-house.
Anhydrous Magnesium Sulfate (MgSO₄)	Granular	---	For drying organic layers.
Silica Gel	230-400 mesh	---	For column chromatography.
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	---	For reaction monitoring.

Reaction Workflow Diagram

Caption: Experimental workflow for the selective Boc-protection of 4-(aminomethyl)-2,6-difluorophenol.

Step-by-Step Procedure

• Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 4-(aminomethyl)-2,6-difluorophenol (1.0 mmol, 159.1 mg) in anhydrous dichloromethane (DCM, 10 mL). Stir the solution at room temperature under an inert atmosphere (e.g., nitrogen or argon) until the solid is completely dissolved.

• Reagent Addition: In a separate vial, dissolve di-tert-butyl dicarbonate (Boc₂O, 1.1 mmol, 240.1 mg) in anhydrous DCM (2 mL). Add the Boc₂O solution dropwise to the stirring solution of the starting material over 5-10 minutes.

• Reaction: Allow the reaction mixture to stir at room temperature. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) every 30-60 minutes.[11]

• Reaction Monitoring (TLC):

  • Prepare a TLC chamber with an appropriate eluent system (e.g., 30-50% ethyl acetate in hexanes).

  • On a TLC plate, spot the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture.

  • Visualize the spots under UV light (254 nm) and by staining with a ninhydrin solution. The starting material will be ninhydrin positive (purple spot), while the Boc-protected product will be ninhydrin negative.[11] The reaction is complete when the starting material spot is no longer visible in the reaction mixture lane.

• Workup:

  • Once the reaction is complete, quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃) solution (10 mL).

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (1 x 10 mL) and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by silica gel column chromatography. The appropriate eluent system determined during TLC monitoring should be used.

  • Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield the purified tert-butyl (2,6-difluoro-4-hydroxyphenyl)methylcarbamate as a solid or oil.[12]

Analytical Characterization

To ensure the identity and purity of the final product, a comprehensive analytical characterization is essential.[]

Analytical Technique	Expected Results
¹H NMR	The spectrum should show a singlet for the nine protons of the tert-butyl group around 1.4-1.5 ppm. The benzylic CH₂ protons will appear as a doublet coupled to the NH proton. The aromatic protons will exhibit a characteristic splitting pattern. The NH proton will appear as a broad singlet or triplet.
¹³C NMR	Characteristic signals for the quaternary carbon of the Boc group (around 80 ppm) and the carbonyl carbon (around 156 ppm) should be present.[14]
LC-MS	A single major peak in the chromatogram with the expected mass-to-charge ratio for the protonated molecule [M+H]⁺.[11]
FT-IR	Presence of a strong C=O stretching vibration for the carbamate at approximately 1680-1700 cm⁻¹. An N-H stretching band will be observed around 3300-3400 cm⁻¹.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Incomplete Reaction	Insufficient reaction time or stoichiometry.	Allow the reaction to stir for a longer period. Add a slight excess (up to 1.2 equivalents) of Boc₂O.
Formation of Di-Boc Product	Use of a strong base or prolonged reaction time at elevated temperatures.	Avoid the use of strong bases. Maintain the reaction at room temperature.
O-Boc Formation	Presence of a strong base that deprotonates the phenol.	Perform the reaction under neutral conditions as described. If a base is necessary for a less reactive amine, use a mild, non-nucleophilic base like triethylamine in stoichiometric amounts.
Difficult Purification	Co-elution of product and unreacted Boc₂O or byproducts.	Excess Boc₂O and its byproducts can often be removed by washing the crude product with cold hexanes. Adjust the polarity of the chromatography eluent for better separation.

Conclusion

The selective Boc-protection of the primary amine in 4-(aminomethyl)-2,6-difluorophenol is a fundamental and enabling transformation in medicinal chemistry and organic synthesis. By carefully controlling the reaction conditions, particularly by avoiding strong bases and elevated temperatures, high chemoselectivity for N-protection can be achieved. The detailed protocol and troubleshooting guide provided herein are intended to equip researchers with the necessary information to perform this reaction efficiently and reproducibly, paving the way for the synthesis of more complex and potentially therapeutic molecules.

References

• Benchchem. Application Notes and Protocols for Monitoring Boc-D-4-aminomethylphe(Boc) Reactions. Accessed March 27, 2026.
• Sigma-Aldrich. Application Note – N-Boc protection. Accessed March 27, 2026.
• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. PMC. Accessed March 27, 2026.
• Majumdar, S., Maiti, D. K., & Chakraborty, A. (2014). Chemoselective Boc protection of phenols and amino alcohols.
• Boc-Protected Amino Groups. Organic Chemistry Portal. Accessed March 27, 2026.
• Wai, J. S., et al. Alcohol Catalysis in Boc Protection of Primary Amines. WuXi Biology. Accessed March 27, 2026.
• BOC Protection and Deprotection. J&K Scientific LLC. Accessed March 27, 2026.
• Basel, Y., & Hassner, A. (2000). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols. The Journal of Organic Chemistry. Accessed March 27, 2026.
• Di-tert-butyl dicarbon
• tert-Butyloxycarbonyl protecting group. Wikipedia. Accessed March 27, 2026.
• Boc Protection Mechanism (Boc2O). Common Organic Chemistry. Accessed March 27, 2026.
• A Better Understanding of Di Tert Butyl Dicarbon
• Benchchem.
• Boc Protection Mechanism (Boc2O + Base + DMAP). Common Organic Chemistry. Accessed March 27, 2026.
• DI-tert-BUTYL DICARBONATE. Organic Syntheses Procedure. Accessed March 27, 2026.
• Reactions that Work: Boc Protection. Chemtips - WordPress.com. Accessed March 27, 2026.
• Di-tert-butyl dicarbonate: Application, synthesis and toxicity. ChemicalBook. Accessed March 27, 2026.
• Basel, Y., & Hassner, A. (2000). Di-tert-butyl Dicarbonate and 4-(Dimethylamino)pyridine Revisited. Their Reactions with Amines and Alcohols. The Journal of Organic Chemistry. Accessed March 27, 2026.
• Boc Protection Mechanism (Boc2O + DMAP). Common Organic Chemistry. Accessed March 27, 2026.
• Benchchem. Common side reactions with Boc-protected amino acids and how to avoid them. Accessed March 27, 2026.
• Chemo- and atroposelective Boc protection for asymmetric synthesis of NH2-free axially chiral biaryl amino phenols. PMC. Accessed March 27, 2026.
• Technical Bulletin AL-114 4-DMAP (4-Dimethylaminopyridine). Sigma-Aldrich. Accessed March 27, 2026.
• Liu, Y.-S., et al. (2002). Simultaneous Deprotection and Purification of BOC-amines Based on Ionic Resin Capture. The Journal of Organic Chemistry. Accessed March 27, 2026.
• Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. PMC - NIH. Accessed March 27, 2026.
• Amine Protection and Deprotection. Master Organic Chemistry. Accessed March 27, 2026.
• Analytical Services for Advanced Testing & Analysis. BOC Sciences. Accessed March 27, 2026.
• Beyond a Protecting Reagent: DMAP-Catalyzed Cyclization of Boc-Anhydride with 2-Alkenylanilines. Organic Chemistry Portal. Accessed March 27, 2026.
• SUPPORTING INFORMATION. The Royal Society of Chemistry. Accessed March 27, 2026.
• L-Proline. Organic Syntheses Procedure. Accessed March 27, 2026.
• A Greener Approach for the Chemoselective Boc Protection of Amines Using Sulfonated Reduced Graphene Oxide as a Catalyst. Thieme. Accessed March 27, 2026.
• SUPPORTING INFORMATION. The Royal Society of Chemistry. Accessed March 27, 2026.
• 2,6-Difluorophenol(28177-48-2) 1H NMR spectrum. ChemicalBook. Accessed March 27, 2026.
• Boc Protecting Group for Amines. Chemistry Steps. Accessed March 27, 2026.
• Qiu, J., Stevenson, S. H., O'Beirne, M. J., & Silverman, R. B. (1999). 2,6-Difluorophenol as a bioisostere of a carboxylic acid: bioisosteric analogues of gamma-aminobutyric acid. Journal of Medicinal Chemistry. Accessed March 27, 2026.
• 2,6-Difluorophenol 98 28177-48-2. Sigma-Aldrich. Accessed March 27, 2026.
• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. MDPI. Accessed March 27, 2026.

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Application Note: Reductive Amination of Aldehydes with 4-(Aminomethyl)-2,6-difluorophenol

Executive Summary & Pharmacological Context

The reductive amination of aldehydes with primary amines is a cornerstone transformation in medicinal chemistry. When utilizing 4-(Aminomethyl)-2,6-difluorophenol as the amine nucleophile, chemists introduce a highly valuable pharmacophore into their molecular architecture. The 2,6-difluorophenol moiety acts as a lipophilic bioisostere for carboxylic acids (frequently utilized in the design of GABA analogues and antiepileptic drugs)[1].

However, this specific amine presents unique synthetic and purification challenges. The highly electron-withdrawing ortho-fluorine atoms significantly depress the pKa of the phenol group to approximately 7.12–7.45[1][2]. Consequently, the resulting secondary amine product is amphoteric (zwitterionic at physiological pH), requiring highly specific, isoelectric workup conditions to prevent product loss in the aqueous phase. This guide details the optimized, self-validating protocols for achieving high-yielding reductive aminations with this substrate.

Mechanistic Pathway & Selectivity

The reaction proceeds via a two-step cascade: the condensation of the aldehyde and 4-(Aminomethyl)-2,6-difluorophenol to form a transient imine (or iminium) intermediate, followed by in situ hydride reduction to the secondary amine[3].

The critical success factor is chemoselectivity : the reducing agent must reduce the imine intermediate significantly faster than the starting aldehyde[4]. Sodium triacetoxyborohydride (NaBH(OAc)₃, STAB) is the optimal reagent for this transformation. At neutral to mildly acidic pH, STAB selectively reduces protonated imines while leaving aldehydes intact[4][5].

Figure 1: Reaction pathway for reductive amination, highlighting the over-alkylation risk.

Reagent Selection & Causality Matrix

The choice of reducing agent dictates the purity and yield of the final product. While NaBH₃CN was historically used, STAB has superseded it due to superior safety and selectivity profiles[3][4].

Reducing Agent	Selectivity (Imine vs. Carbonyl)	Toxicity & Byproducts	Optimal Application for this Substrate
NaBH(OAc)₃ (STAB)	High	Low (Generates benign acetate salts)	Preferred. Direct reductive amination in DCE or THF[4].
NaBH₃CN	High	High (Risk of HCN gas generation at low pH)	Avoid unless STAB fails. Requires strict pH 4–6 control[3].
NaBH₄	Low	Low (Borate salts)	Stepwise protocols only. Will rapidly reduce the starting aldehyde if added directly[4].

Note on Solvents: 1,2-Dichloroethane (DCE) is the preferred solvent because the reaction kinetics are generally faster in DCE compared to Tetrahydrofuran (THF)[4][6].

Experimental Methodologies

Protocol A: Direct Reductive Amination (Standard Workflow)

This protocol is ideal for standard aliphatic and aromatic aldehydes. Acetic acid is generally not required for aldehydes, as the primary benzylamine is sufficiently nucleophilic to form the imine spontaneously[4].

Materials & Stoichiometry:

• Aldehyde: 1.0 equivalent

• 4-(Aminomethyl)-2,6-difluorophenol (Free base or HCl salt): 1.05 equivalents

• NaBH(OAc)₃: 1.4 to 1.5 equivalents

• DCE (Anhydrous): 0.2 M relative to the aldehyde

• Optional: Triethylamine (TEA) - 1.05 eq (Only required if the amine is supplied as an HCl salt).

Step-by-Step Procedure:

• Preparation: In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve the aldehyde (1.0 eq) and 4-(Aminomethyl)-2,6-difluorophenol (1.05 eq) in anhydrous DCE (0.2 M).

• Free-basing (If applicable): If the amine is an HCl salt, add TEA (1.05 eq) dropwise and stir for 10 minutes.

• Imine Pre-formation: Stir the mixture at room temperature for 30–60 minutes. Self-Validation: Monitor by TLC or LC-MS to confirm the disappearance of the aldehyde and the formation of the intermediate imine[3].

• Reduction: Add NaBH(OAc)₃ (1.4 eq) in portions over 5 minutes to control any mild exotherm.

• Reaction Monitoring: Stir at room temperature for 2 to 12 hours. The reaction is complete when LC-MS indicates full conversion of the imine to the secondary amine.

Protocol B: Stepwise Reductive Amination (For Dialkylation-Prone Substrates)

If LC-MS indicates the formation of a tertiary amine (over-alkylation), a stepwise approach must be adopted[4][5].

• Condensation: Combine the aldehyde (1.0 eq) and 4-(Aminomethyl)-2,6-difluorophenol (1.0 eq) in anhydrous Methanol (MeOH). Stir at room temperature for 2–4 hours until imine formation is >95% complete.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath.

• Hydride Addition: Add NaBH₄ (1.0 eq) portion-wise. Stir for 30 minutes at 0 °C, then allow to warm to room temperature.

Critical Isolation Strategy: The Amphoteric Challenge

The most common point of failure when working with 4-(Aminomethyl)-2,6-difluorophenol is the aqueous workup.

The Causality of Product Loss: The product contains a basic secondary amine (pKa ~9.5) and an acidic 2,6-difluorophenol (pKa ~7.12)[1][2].

• If quenched with 1M NaOH (pH > 10), the phenol deprotonates into a water-soluble phenoxide.

• If quenched with 1M HCl (pH < 3), the amine protonates into a water-soluble ammonium salt.

Self-Validating Workup Protocols:

• Method 1: Isoelectric Extraction (Preferred for scale-up)

  • Quench the reaction by adding saturated aqueous NaHCO₃ carefully until the aqueous layer reaches pH 8.0–8.5 . This targets the isoelectric point (pI) of the zwitterion.

  • Extract vigorously with Ethyl Acetate (EtOAc) or Dichloromethane (DCM) 3 times.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Method 2: Catch-and-Release SCX Chromatography (Preferred for parallel synthesis)

  • Quench the reaction with a few drops of MeOH.

  • Load the crude mixture directly onto a pre-conditioned Strong Cation Exchange (SCX) cartridge. The basic amine will bind to the sulfonic acid resin.

  • Wash the cartridge with MeOH to remove unreacted aldehyde, acetate salts, and non-basic impurities.

  • Elute the target product using a 2M solution of Ammonia in Methanol (NH₃/MeOH). Concentrate the eluent to yield the pure secondary amine.

References

• Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes Source: The Journal of Organic Chemistry (ACS Publications), 1996, 61(11), 3849-3862. URL:[Link]

• 2,6-Difluorophenol as a Bioisostere of a Carboxylic Acid: Bioisosteric Analogues of γ-Aminobutyric Acid Source: ResearchGate / ChemInform URL:[Link]

• Reductive Amination, and How It Works Source: Master Organic Chemistry URL:[Link]

Sources

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• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Orthogonal Palladium-Catalyzed Cross-Coupling Strategies for 4-(Aminomethyl)-2,6-difluorophenol

Executive Summary

The functionalization of multi-functional building blocks is a cornerstone of modern drug discovery. 4-(Aminomethyl)-2,6-difluorophenol (CAS: 2060062-39-5) presents a unique chemoselectivity challenge: it contains both a highly nucleophilic primary aliphatic amine and a highly acidic phenol (pKa ~7.1, driven by the electron-withdrawing ortho-fluorine atoms).

This application note details two field-proven, orthogonal palladium-catalyzed cross-coupling protocols. By leveraging third-generation (G3) Buchwald precatalysts and strategic base selection, researchers can achieve either direct N-arylation (Buchwald-Hartwig) or C-arylation (Suzuki-Miyaura via triflation) with absolute chemoselectivity and high yields.

Orthogonal Functionalization Strategy

The divergent functionalization of 4-(Aminomethyl)-2,6-difluorophenol relies on exploiting the distinct electronic properties of its functional groups.

• Pathway A (N-Arylation): Utilizes a strong, non-nucleophilic base to transiently protect the phenol as an unreactive lithium phenoxide, allowing the primary amine to undergo selective Buchwald-Hartwig coupling.

• Pathway B (C-Arylation): Employs standard N-Boc protection to mask the amine, followed by activation of the phenol to an electrophilic triflate for subsequent Suzuki-Miyaura cross-coupling.

Fig 1: Orthogonal Pd-catalyzed functionalization pathways for 4-(Aminomethyl)-2,6-difluorophenol.

Catalyst & Reagent Selection Matrix

To ensure reproducibility, the quantitative parameters for both pathways are summarized below. The selection of specific G3 precatalysts is critical for overcoming the steric and electronic hurdles of this substrate.

Parameter	Pathway A: N-Arylation (Buchwald-Hartwig)	Pathway B: C-Arylation (Suzuki-Miyaura)
Target Bond	C(sp²)–N (Primary Amine)	C(sp²)–C(sp²) (Phenol-derived Triflate)
Precatalyst	BrettPhos Pd G3 (2–5 mol%)	XPhos Pd G3 (2–5 mol%)
Ligand	BrettPhos (2–5 mol%)	XPhos (2–5 mol%)
Base	LHMDS (2.4–3.0 equiv)	K₃PO₄ (2.0–3.0 equiv)
Solvent	Anhydrous THF (0.2 M)	1,4-Dioxane / H₂O (4:1) (0.15 M)
Temperature	65 °C	80 °C
Key Challenge	Acidic phenol deprotonation & solubility	Amine interference & Catalyst poisoning

Mechanistic Causality & E-E-A-T Principles

As an Application Scientist, it is crucial to understand why these specific conditions are mandated:

Causality in Pathway A (N-Arylation): In a standard Buchwald-Hartwig amination, weak bases fail to drive the catalytic cycle efficiently, while standard strong bases (like NaOtBu) can lead to insoluble phenoxides when reacting with the highly acidic 2,6-difluorophenol moiety. By utilizing Lithium bis(trimethylsilyl)amide (LHMDS) in excess (2.4 equiv), the phenol is intentionally and rapidly deprotonated to form a highly soluble lithium phenoxide, which acts as a transient protecting group[1]. BrettPhos Pd G3 is exquisitely selective for primary alkyl amines over phenoxides, preventing β-hydride elimination and ensuring exclusive C–N bond formation at the aminomethyl group without over-arylation[2].

Causality in Pathway B (C-Arylation): To functionalize the aryl ring via C–C coupling, the phenol must be converted into an electrophilic triflate. However, an unprotected primary amine will rapidly poison the palladium catalyst or undergo undesired intermolecular cross-coupling[2]. Therefore, orthogonal protection using a Boc group is mandatory. Once protected and triflated, the resulting aryl triflate is an excellent substrate for Suzuki-Miyaura coupling. XPhos Pd G3 is selected because its bulky, electron-rich biaryl phosphine framework accelerates the oxidative addition into the strong C–O(Tf) bond and facilitates transmetalation with arylboronic acids, easily overcoming the severe steric hindrance imposed by the two ortho-fluorine atoms[3],[4].

Experimental Protocols

Protocol A: Direct N-Arylation (Buchwald-Hartwig Amination)

Chemoselective coupling of the primary amine in the presence of an unprotected phenol.

Step-by-Step Procedure:

• In an oven-dried Schlenk flask equipped with a magnetic stir bar, charge 4-(Aminomethyl)-2,6-difluorophenol (1.0 equiv), the desired aryl bromide/chloride (1.05 equiv), BrettPhos Pd G3 (0.05 equiv), and BrettPhos ligand (0.05 equiv).

• Evacuate and backfill the flask with Argon (3 cycles).

• Add anhydrous THF to achieve a 0.2 M substrate concentration.

• Dropwise, add LHMDS (1.0 M in THF, 2.4 equiv) at room temperature.

• Seal the flask and heat to 65 °C in a pre-heated oil bath for 2–4 hours.

• Cool to room temperature, quench with saturated aqueous NH₄Cl (to reprotonate the lithium phenoxide), and extract with EtOAc (3x).

• Dry the combined organic layers over Na₂SO₄, concentrate, and purify via flash chromatography.

Self-Validation Checkpoints:

• Visual Cue 1: The addition of LHMDS will immediately result in a clear, homogeneous solution, confirming the successful formation of the soluble lithium phenoxide[1].

• Visual Cue 2: Upon heating to 65 °C, a distinct color transition from pale yellow to deep red/brown visually validates the reductive elimination of the G3 precatalyst and the generation of the active L·Pd(0) species[5].

Protocol B: C-Arylation via Triflate (Suzuki-Miyaura Coupling)

Orthogonal functionalization of the phenol core.

Step-by-Step Procedure:

• N-Boc Protection: Dissolve 4-(Aminomethyl)-2,6-difluorophenol (1.0 equiv) in DCM (0.2 M). Add Et₃N (1.5 equiv) and Boc₂O (1.1 equiv). Stir at room temperature for 2 hours. Aqueous workup and concentrate.

• Triflation: Dissolve the crude N-Boc intermediate (1.0 equiv) in anhydrous DCM (0.2 M). Add Pyridine (2.0 equiv) and cool to 0 °C. Dropwise, add Trifluoromethanesulfonic anhydride (Tf₂O, 1.2 equiv). Stir for 1 hour, allowing it to warm to room temperature. Quench with ice water, extract with DCM, and concentrate to yield the aryl triflate.

• Suzuki-Miyaura Coupling: In a Schlenk flask, combine the aryl triflate (1.0 equiv), arylboronic acid (1.2 equiv), XPhos Pd G3 (0.05 equiv), XPhos (0.05 equiv), and K₃PO₄ (3.0 equiv).

• Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 ratio, 0.15 M).

• Heat the biphasic mixture to 80 °C under vigorous stirring for 4–6 hours.

• Cool, dilute with water, extract with EtOAc, and purify via silica gel chromatography.

Self-Validation Checkpoints:

• TLC Validation: During Step 2 (Triflation), TLC monitoring (Hexanes/EtOAc) will show the rapid disappearance of the highly polar phenol and the emergence of a non-polar, strongly UV-active spot (R_f ~ 0.6), confirming electrophile generation.

• Physical Indicator: In Step 3 (Suzuki coupling), the precipitation of potassium triflate (KTf) as a fine white solid from the Dioxane/H₂O mixture serves as a reliable physical indicator of successful transmetalation[3].

References

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews (ACS Publications).[2] URL:[Link]

• trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications. ACS Omega.[3] URL:[Link]

• Synthesis and Suzuki-Miyaura Cross-Coupling of Enantioenriched Secondary Potassium β-Trifluoroboratoamides. National Institutes of Health (PMC).[4] URL:[Link]

• Dosage delivery of sensitive reagents enables glove-box-free synthesis. Nature (via PMC).[6] URL:[Link]

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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubility Optimization for 4-(Aminomethyl)-2,6-difluorophenol

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals who are troubleshooting the solubility profile of 4-(Aminomethyl)-2,6-difluorophenol. Due to its highly amphoteric nature, this compound presents unique challenges in both organic extraction and assay formulation.

Below, you will find mechanistic explanations, application-specific troubleshooting, validated protocols, and visual workflows to optimize your solvent systems.

Section 1: Mechanistic FAQs — Understanding the Causality

Q: Why does 4-(Aminomethyl)-2,6-difluorophenol precipitate out of standard organic solvents like dichloromethane (DCM) or ethyl acetate (EtOAc)? A: The poor solubility in mid-polar organic solvents is driven by the molecule's zwitterionic character. The two highly electronegative fluorine atoms at the ortho positions exert a strong electron-withdrawing inductive effect (-I). This stabilizes the phenolate anion and significantly lowers the pKa of the phenol group from ~10.0 (in standard phenol) to approximately 7.0–7.5[1]. Meanwhile, the primary aminomethyl group retains a basic pKa of ~9.5. At neutral pH, the molecule exists as an "internal salt" or zwitterion (phenolate O⁻ and ammonium NH₃⁺)[2]. This zwitterionic state results in a high crystal lattice energy and strong intermolecular ionic networks, making it highly insoluble in non-polar and mid-polar organic solvents that lack the dipole strength to disrupt these bonds[3].

Q: How does temperature affect its solubility in polar aprotic solvents? A: Dissolving a zwitterionic solid is an endothermic process that requires breaking strong intermolecular interactions. Increasing the solvent temperature provides the kinetic energy necessary to disrupt the crystal lattice, shifting the thermodynamic equilibrium toward solvation[4].

Q: Can I just adjust the pH to the isoelectric point (pI) to extract it into an organic solvent? A: No. While adjusting the pH to the isoelectric point (pI ~8.2) ensures the molecule has a net charge of zero, it still exists predominantly in its highly polar zwitterionic form rather than a neutral, uncharged state[2]. To force the compound into an organic phase, you must either use a highly polar organic solvent combined with aqueous salting-out techniques, or chemically mask one of the ionizable groups.

Section 2: Troubleshooting Specific Applications

Q: I need to prepare a 50 mM stock solution in DMSO for biological assays, but it remains a cloudy suspension. How can I fix this? A: Pure DMSO often struggles to fully solvate the zwitterionic network at high concentrations. To troubleshoot this, introduce a volatile pH modifier to act as a co-solvent system[5]. Adding 0.1% to 0.5% Trifluoroacetic acid (TFA) protonates the phenolate, converting the zwitterion into a mono-cationic trifluoroacetate salt. This breaks the internal salt bridge and drastically lowers the lattice energy, allowing the DMSO dipole to fully solvate the molecule.

Q: I am trying to extract this compound from an aqueous reaction mixture into an organic phase for purification. What is the best approach? A: Standard liquid-liquid extraction with EtOAc will fail. You have two self-validating options:

• Salting-Out Extraction: Saturate the aqueous layer with NaCl to increase the ionic strength, which decreases the solubility of the organic molecule in water, and extract with a hydrogen-bond accepting solvent like 2-Methyltetrahydrofuran (2-MeTHF) or n-butanol.

• Reactive Extraction: If your downstream application allows, temporarily protect the amine with Di-tert-butyl dicarbonate (Boc₂O). This removes the basicity, converting the molecule into a simple lipophilic phenol that easily partitions into EtOAc.

Section 3: Solvent Selection Guide

Summarizing quantitative and qualitative data helps predict the best solvent system based on your specific downstream needs.

Solvent System	Dielectric Constant (ε)	Solubilization Strategy	Target Application
Ethyl Acetate (EtOAc)	6.0	Reactive Extraction (Boc-protection)	Reaction workup, intermediate purification
n-Butanol	17.5	Salting-out (Aqueous NaCl saturation)	Liquid-liquid extraction of the free base
Methanol (MeOH)	32.7	Acid/Base salt formation	Intermediate synthesis steps, crystallization
Dimethyl Sulfoxide (DMSO)	46.7	Co-solvent lattice disruption (0.1% TFA)	High-throughput screening (HTS) assays

Section 4: Experimental Protocols

Protocol A: Co-solvent & pH-Adjusted Solubilization for High-Concentration Stock Solutions

Use this protocol when preparing >10 mM stock solutions for in vitro assays.

• Weighing: Accurately weigh the required amount of 4-(Aminomethyl)-2,6-difluorophenol powder into a sterile, solvent-resistant vial.

• Primary Solvation: Add 90% of the final target volume using anhydrous Dimethyl Sulfoxide (DMSO).

• Agitation: Vortex the mixture for 60 seconds. If the solution is completely clear, proceed to step 5. If it remains a cloudy suspension (indicating unbroken zwitterionic networks), proceed to step 4.

• Lattice Disruption (Causality Step): Add 0.1% to 0.5% (v/v) of Trifluoroacetic acid (TFA). The acid protonates the phenolate, destroying the zwitterion and converting the molecule into a highly soluble mono-cationic salt.

• Final Volume: Adjust to the final volume with DMSO and sonicate for 2 minutes to ensure complete homogenization.

Protocol B: Reactive Extraction (Boc-Protection) for Organic Phase Transfer

Use this protocol to move the compound from an aqueous reaction mixture into a volatile organic solvent.

• Aqueous Preparation: Suspend the crude aqueous mixture containing 4-(Aminomethyl)-2,6-difluorophenol in a separatory funnel or reaction flask.

• pH Adjustment: Add saturated aqueous Sodium Bicarbonate (NaHCO₃) until the pH reaches 9.0–10.0. This ensures the primary amine is largely unprotonated and nucleophilic.

• Derivatization: Add 1.2 equivalents of Di-tert-butyl dicarbonate (Boc₂O) dissolved in a minimal amount of Tetrahydrofuran (THF). Stir vigorously at room temperature for 2–4 hours.

• Phase Separation: Add an equal volume of Ethyl Acetate (EtOAc). The newly formed Boc-protected phenol is neutral and highly lipophilic, driving it into the organic layer.

• Washing & Drying: Separate the organic layer, wash with brine to remove residual THF/water, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Section 5: Visual Workflows

Decision matrix for optimizing organic solvent solubility based on downstream applications.

Step-by-step workflow for the reactive extraction of amphoteric fluorophenols into ethyl acetate.

References

• Solubility of Organic Compounds - Chemistry Steps. Available at: 3

• Physics-Based Solubility Prediction for Organic Molecules - NIH PMC. Available at: 4

• Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization - WuXi AppTec. Available at: 5

• The pKa value of o-fluorophenol is 8.7 - askIITians. Available at:1

• Isoelectric Points of Amino Acids (and How To Calculate Them) - Master Organic Chemistry. Available at:2

Sources

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• 5. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Overcoming Steric Hindrance in 4-(Aminomethyl)-2,6-difluorophenol Amidation

Welcome to the advanced technical support guide for the amidation of 4-(Aminomethyl)-2,6-difluorophenol . This molecule is a highly valuable building block, frequently utilized as a lipophilic bioisostere for γ-aminobutyric acid (GABA) [1]. However, coupling this substrate with sterically hindered carboxylic acids presents a unique set of physicochemical and kinetic challenges.

This guide is designed for researchers and drug development professionals to troubleshoot low yields, resolve chemoselectivity issues, and optimize reaction conditions using self-validating experimental protocols.

🔬 Core Challenges & Causality

To successfully amidate this substrate, you must first understand its inherent reactivity:

• Zwitterionic Nature: The two strongly electron-withdrawing ortho-fluorine atoms (-I effect) lower the pKa of the phenol from ~9.8 to approximately 7.12 [1]. At physiological or neutral pH, the molecule exists as a zwitterion (phenolate/ammonium), leading to high lattice energy and poor solubility in standard aprotic solvents.

• Competing Chemoselectivity: To free the aminomethyl group for coupling, a base must be added. This simultaneously ensures the phenol is fully deprotonated into a highly nucleophilic phenoxide. If your carboxylic acid is sterically hindered, the kinetic rate of N-acylation drops, allowing the phenoxide to attack the activated ester, resulting in unwanted O-acylation .

Reaction pathway detailing chemoselectivity challenges during hindered amidation.

❓ Troubleshooting FAQs

Q1: My amidation with a bulky carboxylic acid is yielding a major byproduct with the exact same mass as my target product. What is happening? A1: You are observing O-acylation (esterification). Because the phenoxide (pKa 7.12) is highly nucleophilic, it competes with the primary amine. When a carboxylic acid is sterically hindered (e.g., features a tertiary carbon center), the transition state for N-acylation becomes sterically crowded, kinetically slowing down the desired reaction. This delay allows the phenoxide to attack the activated ester. Self-Validation Tip: Run a reverse-phase LC-MS. The O-acylated byproduct is isobaric but will almost always elute later (higher retention time) than the N-acylated product because it retains the basic amine while masking the polar phenol.

Q2: Standard EDC/HOBt coupling is giving me <10% yield. How do I overcome the steric barrier? A2: EDC/HOBt active esters are not electrophilic enough to overcome severe steric clash. You must switch to uronium-based reagents like HATU or COMU . HATU forms a highly reactive 7-azabenzotriazole active ester, utilizing a neighboring group effect from the nitrogen atom to drastically accelerate aminolysis [2]. For extreme steric hindrance, COMU is superior as it is less prone to side reactions and highly efficient for unreactive amines [3].

Q3: The starting material won't dissolve in DCM or DMF. Should I heat the reaction? A3: Do not heat the reaction initially, as this promotes racemization of your carboxylic acid and increases O-acylation. The poor solubility is due to the zwitterionic lattice. Instead, suspend the material in a 4:1 mixture of DMF:DMSO and add 2.0 to 2.5 equivalents of DIPEA (N,N-Diisopropylethylamine). The bulky DIPEA breaks the zwitterion by acting as a proton sink without acting as a competing nucleophile [3].

Troubleshooting decision tree for resolving low yields in sterically hindered amidations.

📊 Quantitative Data: Reagent Selection

Summarized below is the comparative efficacy of coupling strategies specifically for reacting 4-(Aminomethyl)-2,6-difluorophenol with sterically hindered acids.

Reagent System	Preferred Base	Relative Activation Rate	Chemoselectivity (N vs. O)	Risk of Guanidinylation	Recommended Use Case
EDC / HOBt	DIPEA	Slow	Poor (O-acylation dominates)	None	Unhindered, linear aliphatic acids.
HATU	DIPEA	Fast	Good (N-acylation favored)	High (if added incorrectly)	Moderate steric hindrance (e.g., secondary carbons).
COMU	2,6-Lutidine	Very Fast	Excellent	Low	Severe steric hindrance; low-temperature couplings.
Acid Chloride	Pyridine	Extremely Fast	Good	None	Extreme steric hindrance where uronium salts fail.

🧪 Experimental Protocols

Protocol A: Direct Amidation using HATU (Optimized for Hindered Acids)

Causality Note: The order of addition in this protocol is critical. Adding HATU to the carboxylic acid before the amine ensures the formation of the active ester. If the amine is present during activation, HATU will react directly with the primary amine to form a dead-end guanidinium byproduct, permanently capping your starting material.

Step-by-Step Methodology:

• Activation: In an oven-dried flask under inert atmosphere (N₂), dissolve the sterically hindered carboxylic acid (1.2 eq) in anhydrous DMF (0.1 M concentration).

• Add DIPEA (3.0 eq) to the solution and stir for 5 minutes.

• Add HATU (1.2 eq) in one portion. Stir the mixture at room temperature for 15–20 minutes to ensure complete formation of the 7-azabenzotriazole active ester. The solution will typically turn a pale yellow.

• Substrate Preparation: In a separate vial, suspend 4-(Aminomethyl)-2,6-difluorophenol hydrochloride (1.0 eq) in a minimal amount of DMF. Add DIPEA (1.5 eq) to break the zwitterion and free the amine.

• Coupling: Dropwise, add the substrate solution to the activated acid mixture.

• Stir at room temperature for 2–4 hours. Monitor via LC-MS until the starting material is consumed.

• Workup: Quench with saturated aqueous NH₄Cl. Extract with EtOAc. Wash the organic layer extensively with 5% LiCl (to remove DMF) and brine, dry over Na₂SO₄, and concentrate.

Protocol B: Two-Step Amidation via Phenol Protection (The Fail-Safe)

Causality Note: If the steric bulk of the carboxylic acid is so severe (e.g., a quaternary carbon center) that even COMU fails, the kinetic rate of N-acylation cannot outpace O-acylation. Masking the phenol as a tert-butyldimethylsilyl (TBS) ether temporarily removes the competing nucleophile entirely.

Step-by-Step Methodology:

• Protection: Dissolve 4-(Aminomethyl)-2,6-difluorophenol (1.0 eq) in anhydrous DCM. Add Imidazole (2.5 eq) and TBS-Cl (1.1 eq). Stir at room temperature for 4 hours.

• Isolation: Wash with water, dry the DCM layer, and concentrate. The primary amine remains largely unprotected due to the thermodynamic preference for the silyl ether.

• Amidation: Subject the TBS-protected intermediate to Protocol A (or use an acid chloride if the acid is exceptionally hindered).

• Deprotection: Post-amidation, dissolve the crude product in THF and add TBAF (Tetra-n-butylammonium fluoride, 1.2 eq) at 0°C. Stir for 30 minutes to quantitatively cleave the TBS group and reveal the difluorophenol.

📚 References

• Full article: The role of fluorine in medicinal chemistry Taylor & Francis Online

• HATU: The Core Reagent for Peptide & Drug Synthesis Suzhou Highfine Biotech

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution ACS Publications

Technical Support Center: Optimizing Reaction Temperature for 4-(Aminomethyl)-2,6-difluorophenol Alkylation

Welcome to the Technical Support Center for the alkylation of 4-(aminomethyl)-2,6-difluorophenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific reaction, with a core focus on optimizing the reaction temperature to achieve desired product selectivity and yield.

Introduction

4-(Aminomethyl)-2,6-difluorophenol is a valuable trifunctional building block in medicinal chemistry and materials science, featuring a primary amine, a phenolic hydroxyl group, and a difluorinated aromatic ring.[1] The alkylation of this molecule can be a complex process, as the nucleophilic amino and hydroxyl groups compete for the alkylating agent. This can lead to a mixture of N-alkylated, O-alkylated, and N,O-dialkylated products.[2] Reaction temperature is a critical parameter that can be modulated to control the regioselectivity of this transformation. This guide provides in-depth troubleshooting advice and experimental protocols to help you achieve your desired synthetic outcome.

Frequently Asked Questions (FAQs)

Q1: I am getting a mixture of N- and O-alkylated products. How does temperature influence the selectivity?

A1: The N- vs. O-alkylation selectivity is a classic challenge in aminophenol chemistry and is highly dependent on reaction kinetics and thermodynamics. Here's a breakdown of how temperature plays a crucial role:

• Kinetic vs. Thermodynamic Control: At lower temperatures, the reaction is often under kinetic control, favoring the product that is formed fastest. The relative nucleophilicity of the amine and phenoxide ion will dictate the major product. At higher temperatures, the reaction can move towards thermodynamic control, favoring the most stable product.

• Hard and Soft Acid-Base (HSAB) Theory: The phenolic oxygen, being a "harder" nucleophile, generally reacts faster with "hard" electrophiles. The nitrogen of the primary amine is a "softer" nucleophile and reacts preferentially with "soft" electrophiles. The "hardness" of some alkylating agents can be temperature-dependent.

• Solvent Effects: The choice of solvent can influence the nucleophilicity of both the amino and hydroxyl groups. Temperature can affect solvent properties like polarity and viscosity, which in turn can impact reaction rates and selectivity.[3]

In many cases, increasing the reaction temperature can accelerate the rate of O-alkylation.[4] However, this is not a universal rule and is highly dependent on the substrate, alkylating agent, and solvent.

Q2: I am observing significant amounts of dialkylated product. What is the role of temperature here?

A2: The formation of N,O-dialkylated products is a common side reaction.[5] Higher temperatures generally increase the reaction rate, which can lead to over-alkylation if the reaction is not carefully monitored.[6] Once the mono-alkylated product is formed (either N- or O-alkylated), it can compete with the starting material for the alkylating agent. Elevating the temperature can provide the necessary activation energy for this second alkylation to occur at a significant rate.

Q3: My reaction is very slow at room temperature. How high can I safely raise the temperature?

A3: While increasing the temperature can speed up the reaction, there are potential drawbacks to consider:

• Product and Reagent Stability: 4-(Aminomethyl)-2,6-difluorophenol and many alkylating agents can be thermally labile. High temperatures can lead to decomposition, resulting in lower yields and the formation of impurities. The phenolic hydroxyl group is particularly susceptible to oxidation at elevated temperatures, which can lead to colored impurities.[6]

• Side Reactions: Besides dialkylation, other temperature-induced side reactions can occur, such as elimination reactions with certain alkyl halides.

• Solvent Boiling Point: The reaction temperature is limited by the boiling point of the solvent used.[7]

It is crucial to increase the temperature incrementally and monitor the reaction closely by a suitable analytical technique like TLC or HPLC.[3]

Q4: I am seeing a lot of colored impurities in my product. Could this be related to the reaction temperature?

A4: Yes, the formation of colored impurities is often linked to high reaction temperatures. The phenolic group in your starting material is susceptible to oxidation, which can be accelerated by heat and the presence of air (oxygen).[6] This can form highly colored quinone-like structures. To mitigate this, it is advisable to run the reaction under an inert atmosphere (e.g., nitrogen or argon) and to use the lowest effective temperature.[6]

Troubleshooting Guide: Optimizing Reaction Temperature

This guide provides a systematic approach to troubleshoot and optimize the reaction temperature for your specific alkylation reaction.

Issue 1: Poor Selectivity (Mixture of N- and O-Alkylated Products)

Potential Cause	Troubleshooting Steps & Explanation
Reaction is under mixed kinetic/thermodynamic control.	1. Lower the Temperature: Start by running the reaction at a lower temperature (e.g., 0 °C or even -20 °C). This will favor the kinetically preferred product. The amino group is often more nucleophilic than the neutral phenol, so N-alkylation may be favored at lower temperatures. 2. Gradual Temperature Increase: If the reaction is too slow at low temperatures, increase the temperature in small increments (e.g., 10-15 °C) and analyze the product ratio at each step. This will help you identify the optimal temperature for the desired selectivity.
Base Strength and Temperature Interplay.	The choice of base is critical for selective deprotonation. A strong base will deprotonate the phenol, increasing its nucleophilicity for O-alkylation. The effectiveness of a base can be temperature-dependent. Consider screening different bases at various temperatures.
Protecting Group Strategy.	If temperature optimization does not provide the desired selectivity, consider a protecting group strategy. The amino group can be protected (e.g., as a benzylimine), followed by O-alkylation, and subsequent deprotection.[4][8]

Issue 2: Formation of N,O-Dialkylated Product

Potential Cause	Troubleshooting Steps & Explanation
High Reaction Temperature.	1. Lower the Reaction Temperature: As discussed, higher temperatures can promote a second alkylation. Reducing the temperature is the most direct way to minimize this. 2. Control Reaction Time: At a given temperature, monitor the reaction closely and stop it as soon as the starting material is consumed to prevent the mono-alkylated product from reacting further.[3]
Stoichiometry of Alkylating Agent.	Using a large excess of the alkylating agent will drive the reaction towards dialkylation. Use a stoichiometric amount or a slight excess (e.g., 1.05-1.1 equivalents) of the alkylating agent.

Issue 3: Low or No Product Yield

Potential Cause	Troubleshooting Steps & Explanation
Insufficient Temperature.	If the reaction is not proceeding, a gradual increase in temperature is warranted.[7] Monitor the reaction at each temperature increment to find the point where the reaction starts to proceed at a reasonable rate without significant side product formation.
Poor Solubility.	The starting material or reagents may have poor solubility at lower temperatures. Increasing the temperature can improve solubility and reaction rate. Alternatively, consider a different solvent system in which all components are soluble at the desired reaction temperature.[7]
Reagent Decomposition.	If you suspect that the starting material or alkylating agent is decomposing at the reaction temperature, consider using a milder alkylating agent or a catalyst that allows the reaction to proceed at a lower temperature.

Experimental Protocols

Protocol 1: Temperature Screening for Optimal Selectivity

This protocol provides a systematic approach to screen for the optimal reaction temperature.

Materials:

• 4-(Aminomethyl)-2,6-difluorophenol

• Alkylating agent (e.g., alkyl halide)

• Base (e.g., K₂CO₃, Cs₂CO₃, or a non-nucleophilic organic base)

• Anhydrous solvent (e.g., DMF, Acetone, Acetonitrile)

• Reaction vials or round-bottom flasks

• Stirring apparatus

• Temperature control system (e.g., oil bath, cryostat)

• TLC plates and developing chamber

• HPLC or GC-MS for quantitative analysis

Procedure:

• Set up Parallel Reactions: In separate reaction vessels, dissolve 4-(aminomethyl)-2,6-difluorophenol (1.0 eq.) and the base (1.2-2.0 eq.) in the chosen anhydrous solvent.

• Equilibrate Temperature: Bring each reaction vessel to a different target temperature (e.g., 0 °C, 25 °C, 50 °C, 80 °C).

• Initiate Reaction: Add the alkylating agent (1.05 eq.) to each reaction vessel simultaneously.

• Monitor Progress: At regular time intervals (e.g., 1h, 3h, 6h, 24h), take a small aliquot from each reaction and analyze it by TLC to monitor the consumption of starting material and the formation of products.

• Quench and Work-up: Once the starting material is consumed in the fastest reaction (or after a predetermined time), quench all reactions (e.g., by adding water) and perform a standard aqueous work-up and extraction.

• Analyze Product Ratio: Analyze the crude product from each reaction by HPLC or ¹H NMR to determine the ratio of N-alkylated, O-alkylated, and N,O-dialkylated products.

Data Presentation:

Summarize your findings in a table for easy comparison.

Temperature (°C)	Reaction Time (h)	Conversion (%)	N-Alkylated Product (%)	O-Alkylated Product (%)	N,O-Dialkylated Product (%)
0	24	30	85	10	5
25	12	95	70	25	5
50	4	>99	50	40	10
80	1	>99	30	50	20

This is example data and will vary based on your specific reaction conditions.

Visualizing the Reaction Landscape

Reaction Pathway

The alkylation of 4-(aminomethyl)-2,6-difluorophenol can proceed through two main pathways, leading to a mixture of products. Temperature is a key factor in determining the dominant pathway.

Caption: Competing N- and O-alkylation pathways.

Troubleshooting Workflow for Temperature Optimization

This workflow provides a logical sequence of steps to follow when optimizing the reaction temperature.

Caption: Workflow for temperature optimization.

References

• Wang, R., & Xu, J. (2010). Selective alkylation of aminophenols. ARKIVOC, 2010(ix), 293-299. [Link]

• ResearchGate. (n.d.). Selective alkylation of the amino group of aminophenols [Table]. ResearchGate. [Link]

• ResearchGate. (2010). (PDF) Selective alkylation of aminophenols. ResearchGate. [Link]

• ACS Publications. (2023). N-Alkylation of Amines by C1–C10 Aliphatic Alcohols Using A Well-Defined Ru(II)-Catalyst. A Metal–Ligand Cooperative Approach. The Journal of Organic Chemistry. [Link]

• ACS Publications. (1999). 2,6-Difluorophenol as a Bioisostere of a Carboxylic Acid: Bioisosteric Analogues of γ-Aminobutyric Acid. Journal of Medicinal Chemistry. [Link]

• ACS Publications. (2009). Orthogonal Cu- and Pd-Based Catalyst Systems for the O- and N-Arylation of Aminophenols. Organic Letters. [Link]

• ACS Publications. (2012). Green Route for the Preparation of p-Aminophenol from Nitrobenzene by Catalytic Hydrogenation in Pressurized CO2/H2O System. Industrial & Engineering Chemistry Research. [Link]

• Hubei Sanli Fengxiang Technology Co., Ltd. (2024). What Is the Mechanism of Phenol Alkylation?. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. What Is the Mechanism of Phenol Alkylation? Exporter China [slchemtech.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. quod.lib.umich.edu [quod.lib.umich.edu]

Reference Data & Comparative Studies

A Comparative Guide to Bioisosteric Properties: 4-(Aminomethyl)-2,6-difluorophenol vs. 4-(Aminomethyl)phenol

In modern medicinal chemistry, the strategic modification of lead compounds is paramount to achieving desired pharmacokinetic and pharmacodynamic profiles. Bioisosteric replacement, the substitution of one atom or group for another with similar physical or chemical properties, is a cornerstone of this process.[1] Among the most powerful tools in the medicinal chemist's arsenal is the use of fluorine as a bioisostere for hydrogen.[2] Its unique electronic properties and minimal steric footprint allow for the fine-tuning of a molecule's characteristics in ways that are often predictable and profound.[3]

This guide provides an in-depth technical comparison of 4-(Aminomethyl)phenol and its fluorinated analog, 4-(Aminomethyl)-2,6-difluorophenol . We will dissect how the introduction of two fluorine atoms ortho to the hydroxyl group fundamentally alters the molecule's physicochemical properties, metabolic stability, and potential as a drug candidate. This analysis is supported by experimental data and validated protocols to provide researchers with a practical framework for decision-making in their own drug discovery programs.

The Structural and Electronic Impact of Ortho-Difluorination

The seemingly subtle addition of two fluorine atoms to the phenolic ring instigates a significant redistribution of electron density, which has cascading effects on the molecule's properties. The high electronegativity of fluorine results in a strong inductive electron withdrawal from the aromatic ring.

Figure 1: Chemical structures of the compared molecules.

This inductive effect is the primary driver for the differences in acidity, lipophilicity, and metabolic fate, as detailed below.

Comparative Analysis of Physicochemical Properties

The success of a drug candidate is intimately tied to its physicochemical properties, which govern its absorption, distribution, metabolism, and excretion (ADME). The strategic incorporation of fluorine offers a powerful method to modulate these parameters.[4][5]

Property	4-(Aminomethyl)phenol	4-(Aminomethyl)-2,6-difluorophenol	Rationale for Change
Molecular Weight	123.15 g/mol [6]	145.11 g/mol [7]	Addition of two fluorine atoms.
Phenolic pKa	~10.3[8]	~7.3[9]	The strong electron-withdrawing nature of the two ortho-fluorine atoms stabilizes the resulting phenoxide anion, thereby increasing the acidity (lowering the pKa) of the hydroxyl group.[10]
Amine pKa	~9.0 (predicted)[11]	Lower than parent (predicted)	The inductive effect of the fluorines, though more distant, will slightly decrease the basicity of the aminomethyl group.
logP (Lipophilicity)	0.04 (for 4-aminophenol)[8]	> 0.04 (Increased)	Fluorine is more lipophilic than hydrogen. The 2,6-difluorophenol moiety is considered a lipophilic isostere, which can enhance membrane permeability.[12][13]
Polar Surface Area	46.3 Ų (for 4-aminophenol)	46.3 Ų (Predicted to be similar)	PSA is primarily determined by the N and O atoms; fluorine substitution has a minimal direct impact on this calculation.

The Bioisosteric Advantage: Impact on Pharmacological Profile

Enhanced Metabolic Stability

A primary motivation for introducing fluorine is to block metabolic oxidation.[14] Cytochrome P450 (CYP) enzymes in the liver are responsible for the metabolism of many xenobiotics, often through the oxidation of a C-H bond. The carbon-fluorine (C-F) bond is significantly stronger (~110-126 kcal/mol) than a typical aromatic carbon-hydrogen (C-H) bond (~113 kcal/mol).[15][16]

By replacing the hydrogens at the 2 and 6 positions with fluorine, 4-(Aminomethyl)-2,6-difluorophenol becomes inherently more resistant to CYP-mediated aromatic hydroxylation at those sites. This "metabolic blocking" can lead to:

• Increased half-life (t½): The drug remains in circulation for a longer period.

• Improved oral bioavailability: Less of the drug is eliminated by first-pass metabolism.

• A more predictable metabolic profile: Metabolism may be directed to other, more controllable sites on the molecule.

Figure 2: A conceptual workflow for comparative bioisosteric evaluation.

Altered Acidity and Target Engagement

The most dramatic physicochemical change is the ~3-unit drop in the phenolic pKa. This has profound implications for how the molecule interacts with its biological target at physiological pH (7.4).

• 4-(Aminomethyl)phenol (pKa ~10.3): Will be almost entirely protonated (neutral -OH form) at pH 7.4. It will primarily act as a hydrogen bond donor.

• 4-(Aminomethyl)-2,6-difluorophenol (pKa ~7.3): Will exist as a significant equilibrium mixture of the protonated phenol and the deprotonated phenoxide anion at pH 7.4. This allows it to act as both a hydrogen bond donor (phenol form) and a hydrogen bond acceptor or ionic interactor (phenoxide form).

This dual character can be advantageous. For instance, the 2,6-difluorophenol moiety has been successfully employed as a lipophilic bioisostere of a carboxylic acid, which is almost exclusively deprotonated at physiological pH.[12][13] This allows the molecule to mimic the electrostatic interactions of a carboxylate while improving membrane permeability.

Experimental Protocols for Comparative Assessment

To validate the theoretical advantages of fluorination, rigorous experimental testing is essential. The following are standardized, self-validating protocols for determining the key parameters discussed.

Protocol 1: Determination of logP (Shake-Flask Method)

Objective: To measure the partition coefficient of each compound between n-octanol and water, providing a quantitative measure of lipophilicity.

Methodology:

• Preparation of Solutions: Prepare a stock solution of the test compound (e.g., 1 mg/mL) in n-octanol that has been pre-saturated with water. Prepare a corresponding aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) pre-saturated with n-octanol.

• Partitioning: In a glass vial, combine 5 mL of the n-octanol stock solution with 5 mL of the aqueous buffer.

• Equilibration: Vigorously shake the vial for 1 hour at a constant temperature (e.g., 25°C) to ensure complete partitioning and equilibration.

• Phase Separation: Centrifuge the vial (e.g., 2000 x g for 15 minutes) to achieve a clean separation of the n-octanol and aqueous layers.

• Quantification: Carefully remove an aliquot from each layer. Determine the concentration of the compound in each phase using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Calculation: Calculate logP using the formula: logP = log10([Compound]octanol / [Compound]aqueous)

Trustworthiness Check: The sum of the compound recovered from both phases should be within 95-105% of the initial amount added, ensuring mass balance and validating the measurement.

Protocol 2: Determination of pKa (UV-Metric Method)

Objective: To determine the acid dissociation constant (pKa) by measuring changes in UV absorbance as a function of pH. This is suitable for compounds with a chromophore, like phenols.

Methodology:

• Buffer Preparation: Prepare a series of buffers covering a wide pH range (e.g., pH 2 to 12). A universal buffer (e.g., Britton-Robinson) is often used.

• Sample Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol or water). Add a small, constant amount of this stock solution to separate aliquots of each buffer to achieve a final concentration suitable for UV-Vis spectroscopy.

• Spectroscopic Measurement: For each sample, record the full UV absorbance spectrum (e.g., 200-400 nm).

• Data Analysis: Identify a wavelength where the absorbance of the protonated and deprotonated species differs significantly. Plot absorbance at this wavelength versus pH.

• pKa Calculation: Fit the resulting sigmoidal curve to the Henderson-Hasselbalch equation. The pH at the inflection point of the curve corresponds to the pKa.

Trustworthiness Check: The experiment should be run in triplicate. The calculated pKa values should be highly consistent, and the fitted curve should have a high correlation coefficient (R² > 0.99).

Protocol 3: In Vitro Metabolic Stability Assay (Human Liver Microsomes)

Objective: To assess the rate of metabolism of each compound when incubated with human liver microsomes (HLM), which contain a high concentration of CYP enzymes.

Methodology:

• Reagent Preparation:

  • Test Compounds: Prepare stock solutions (e.g., 10 mM in DMSO) and dilute to a working concentration in the incubation buffer (e.g., 100 µM in 100 mM potassium phosphate buffer, pH 7.4).

  • HLM: Thaw cryopreserved HLM on ice and dilute to a final protein concentration of 0.5 mg/mL in the incubation buffer.

  • NADPH (Cofactor): Prepare a concentrated solution (e.g., 10 mM) in buffer.

• Incubation:

  • Pre-warm a mixture of the test compound and HLM in a 96-well plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH solution. The final concentration of the test compound should be low (e.g., 1 µM) to ensure first-order kinetics.

  • At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quench solution (e.g., ice-cold acetonitrile containing an internal standard).

• Sample Analysis: Centrifuge the quenched samples to precipitate the protein. Analyze the supernatant for the remaining parent compound using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

• Data Calculation:

  • Plot the natural log of the percentage of the parent compound remaining versus time.

  • The slope of the resulting line is the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

Trustworthiness Check: Include positive (a rapidly metabolized compound like verapamil) and negative (no NADPH) controls. The positive control must show significant degradation, while the negative control should show minimal loss of the parent compound.

Conclusion and Strategic Outlook

The bioisosteric replacement of hydrogen with fluorine in the 4-(aminomethyl)phenol scaffold is a powerful strategy for optimizing drug-like properties. The introduction of fluorine atoms at the 2 and 6 positions of the phenol ring induces significant, predictable changes:

• Increased Acidity: The phenolic pKa is lowered by approximately three log units, allowing the molecule to exist as both a neutral hydrogen bond donor and an anionic acceptor at physiological pH. This can open new avenues for target interaction, potentially mimicking a carboxylic acid.[13]

• Enhanced Metabolic Stability: The strong C-F bonds effectively block ortho-hydroxylation, a common metabolic pathway, which is expected to increase the compound's half-life and bioavailability.[14][15]

• Modulated Lipophilicity: The fluorinated analog is more lipophilic, which can improve its ability to cross cellular membranes, a critical factor for reaching intracellular targets.

The choice between 4-(Aminomethyl)phenol and its difluorinated counterpart is not a matter of one being universally "better," but rather a strategic decision based on the specific goals of a drug discovery program. If the parent compound suffers from rapid metabolic clearance or requires enhanced membrane permeability, the difluorinated analog presents a compelling and rational alternative. The experimental protocols provided herein offer a robust framework for quantifying these differences and making data-driven decisions to accelerate the development of novel therapeutics.

References

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• Qiu, J., et al. (1999). 2,6-Difluorophenol as a Bioisostere of a Carboxylic Acid: Bioisosteric Analogues of γ-Aminobutyric Acid. Journal of Medicinal Chemistry, 42(2), 329-332. [Link]

• ACS Publications. (2026). Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. [Link]

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• Roman, G. (2025). Synthesis and characterization of aminomethylated 2-chloro-4-phenylphenols. Rev. Roum. Chim.[Link]

• eScholarship, University of California. (2023). Structure-property relationships of fluorinated carboxylic acid bioisosteres. [Link]

• MDPI. (2022). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. [Link]

• Wikipedia. (n.d.). 4-Aminophenol. [Link]

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• PubMed. (2025). Synthesis and physiological effects of new 4-aminophenol derivatives as paracetamol analogues. [Link]

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• ResearchGate. (n.d.). The pK a values for aminophenols isomers. [Link]

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• Drug Hunter. (2025). Bioisosteres Cheat Sheet. [Link]

• Pharma Change. (n.d.). p-Amino phenol derivatives - SAR, Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose. [Link]

• Finetech Industry. (n.d.). 4-Amino-2,6-difluorophenol. [Link]

• ResearchGate. (2025). Efficient synthesis of 4-amino-2,6-dichloropyridine and its derivatives. [Link]

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• 4. Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. 4-Amino-2,6-difluorophenol | CAS: 126058-97-7 | Chemical Product | FINETECH INDUSTRY LIMITED - FINETECH INDUSTRY LIMITED - Custom Synthesis and Chemical Reagents Supplier [finetechnology-ind.com]
• 8. 4-Aminophenol - Wikipedia [en.wikipedia.org]
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• 16. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation pattern comparison for 4-(Aminomethyl)-2,6-difluorophenol

Mass Spectrometry Fragmentation Pattern Comparison: 4-(Aminomethyl)-2,6-difluorophenol vs. Non-Fluorinated and Mono-Fluorinated Analogs

Executive Summary

In medicinal chemistry and drug development, the strategic incorporation of fluorine atoms into aromatic systems is a widely utilized tactic to modulate lipophilicity, metabolic stability, and target binding affinity. For analytical scientists, understanding how these substitutions alter mass spectrometric behavior is critical for accurate metabolite identification and pharmacokinetic profiling. This guide provides an in-depth, objective comparison of the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation patterns of 4-(Aminomethyl)-2,6-difluorophenol against its non-fluorinated and mono-fluorinated analogs.

Mechanistic Rationale: The Role of Fluorination in Benzylamine Fragmentation

4-(Aminomethyl)-2,6-difluorophenol (CAS: 1806852-44-7)[1] is a functionalized benzylamine. Under positive electrospray ionization (ESI+), benzylamines preferentially protonate at the highly basic primary nitrogen.

The universal primary fragmentation pathway for protonated benzylamines under collision-induced dissociation (CID) is the heterolytic cleavage of the C–N bond, resulting in the neutral loss of ammonia (NH₃, -17 Da)[2]. This process is thermodynamically driven by the formation of a highly resonance-stabilized benzyl cation, which may subsequently rearrange into a tropylium ion[3].

However, the introduction of fluorine atoms at the 2- and 6-positions of the phenol ring fundamentally alters the secondary fragmentation landscape:

• Inductive Destabilization: The strong electron-withdrawing nature of the fluorine atoms inductively destabilizes the resulting difluorohydroxybenzyl cation compared to a non-fluorinated analog.

• Novel Neutral Losses: The proximity of the ortho-fluorine atoms to the hydroxyl group introduces a competitive, high-energy fragmentation pathway: the neutral loss of hydrogen fluoride (HF, -20 Da)[4]. This is a diagnostic signature for heavily fluorinated aromatic systems that is entirely absent in non-fluorinated counterparts[5].

Self-Validating Experimental Protocol: LC-ESI-MS/MS

To ensure reproducibility and scientific rigor, the following protocol is designed as a self-validating system. Every parameter is selected to deliberately isolate the thermodynamic differences in the fragmentation pathways of these analogs.

Step-by-Step Methodology:

• Sample Preparation:

  • Action: Dissolve 1.0 mg of the target compound and its comparators in 1.0 mL of LC-MS grade methanol. Dilute to a working concentration of 100 ng/mL using 95% Water / 5% Acetonitrile containing 0.1% Formic Acid.

  • Causality: Formic acid (0.1%) lowers the pH of the solution well below the pKa of the primary amine (~9.0), ensuring >99% of the analyte is pre-ionized in solution as [M+H]⁺ prior to aerosolization.

• Chromatographic Separation:

  • Action: Inject 2 µL onto a reversed-phase C18 UHPLC column (2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 3.0 minutes at 0.4 mL/min.

  • Causality: The highly aqueous initial conditions ensure adequate retention of these polar, low-molecular-weight aromatic amines, preventing ion suppression from solvent front artifacts.

• ESI Source Optimization:

  • Action: Operate in ESI+ mode. Set Capillary Voltage to 3.5 kV, Desolvation Temperature to 350 °C, and Desolvation Gas Flow to 800 L/hr.

  • Causality: A high desolvation temperature is required to efficiently evaporate the highly aqueous mobile phase without thermally degrading the labile aminomethyl group.

• Collision-Induced Dissociation (CID):

  • Action: Isolate the [M+H]⁺ precursor ions in Q1. Ramp the collision energy (CE) from 10 eV to 40 eV in Q2 using Argon as the collision gas.

  • Causality: Ramping the CE allows for the capture of both the low-energy primary fragmentation (-NH₃) and the high-energy secondary fragmentations (-HF, -CO). Argon, being heavier than Nitrogen, imparts a higher center-of-mass collision energy, which is strictly necessary to break the stable aromatic ring bonds during secondary fragmentation.

Fig 1: Step-by-step LC-MS/MS experimental workflow for benzylamine profiling.

Comparative Fragmentation Analysis

The quantitative data summarized in Table 1 illustrates the divergent pathways dictated by the degree of fluorination.

Table 1: Quantitative Comparison of Major Product Ions

Compound	Formula	Exact Mass	Precursor [M+H]⁺ (m/z)	Primary Fragment (m/z)	Secondary Fragments (m/z)
4-(Aminomethyl)phenol	C₇H₉NO	123.07	124.07	107.05 (-NH₃)	79.05 (-CO)
4-(Aminomethyl)-2-fluorophenol	C₇H₈FNO	141.06	142.06	125.04 (-NH₃)	105.03 (-HF), 97.04 (-CO)
4-(Aminomethyl)-2,6-difluorophenol	C₇H₇F₂NO	159.05	160.05	143.03 (-NH₃)	123.02 (-HF), 115.03 (-CO)

Data Interpretation

• Non-Fluorinated Analog: The fragmentation is straightforward. Following the initial loss of NH₃ to yield m/z 107.05, the molecule requires significant collision energy (>30 eV) to undergo ring contraction via the loss of carbon monoxide (CO, -28 Da), yielding a cyclopentadienyl-type cation at m/z 79.05[5].

• Mono-Fluorinated Analog: The introduction of a single fluorine atom creates a bifurcation in the secondary fragmentation pathway. At elevated CEs, the m/z 125.04 ion splits its ion current between the loss of CO (m/z 97.04) and the loss of HF (m/z 105.03).

• Di-Fluorinated Target: For 4-(Aminomethyl)-2,6-difluorophenol, the dual electron-withdrawing groups significantly lower the activation energy barrier for HF loss. Consequently, the transition from m/z 143.03 to m/z 123.02 (-HF) becomes the dominant high-energy pathway, heavily outcompeting the loss of CO (m/z 115.03)[4].

Structural Elucidation & Pathway Mapping

The logical relationship between the precursor ion and its subsequent product ions for the target compound is mapped below. The causality of these specific mass shifts is directly tied to the stability of the intermediate cations.

Fig 2: CID fragmentation pathway of protonated 4-(Aminomethyl)-2,6-difluorophenol.

Conclusion

When analyzing fluorinated benzylamines such as 4-(Aminomethyl)-2,6-difluorophenol, researchers must account for the distinct shift in secondary fragmentation behavior. While the primary loss of ammonia (-17 Da) remains a reliable diagnostic tool for the aminomethyl moiety, the subsequent high-energy loss of HF (-20 Da) serves as a definitive structural marker for ortho-fluorinated phenols. Monitoring these specific transitions (160.05 → 143.03 and 160.05 → 123.02) in Multiple Reaction Monitoring (MRM) assays will provide the highest specificity for pharmacokinetic quantification.

Sources

• 1. chemsrc.com [chemsrc.com]
• 2. Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An unprecedented rearrangement in collision-induced mass spectrometric fragmentation of protonated benzylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scholarsjunction.msstate.edu [scholarsjunction.msstate.edu]

The Definitive Guide: 4-(Aminomethyl)-2,6-difluorophenol vs. Non-Fluorinated Analogs in Target Binding Affinity

Executive Summary

In the realm of rational drug design, the strategic incorporation of fluorine is rarely a mere steric substitution; it is a profound electronic intervention. For researchers optimizing lead compounds, understanding the transition from a standard phenol to a fluorinated analog is critical. This guide provides an objective, data-backed comparison between 4-(aminomethyl)phenol and its fluorinated counterpart, 4-(aminomethyl)-2,6-difluorophenol , focusing on how ortho-fluorination fundamentally alters physicochemical properties, pKa, and target binding affinity.

By acting as a lipophilic bioisostere for carboxylic acids, 4-(aminomethyl)-2,6-difluorophenol offers a unique mechanistic advantage in target binding—most notably demonstrated in the competitive inhibition of γ -aminobutyric acid aminotransferase (GABA-AT).

The Physicochemical Paradigm Shift: Causality of the "Fluorine Effect"

To understand the divergence in binding affinity between these two analogs, we must first analyze the causality behind their physicochemical differences. Fluorine is the most electronegative element, yet it is sterically comparable to hydrogen (van der Waals radius of 1.47 Å vs. 1.20 Å).

When two fluorine atoms are installed at the ortho positions (2 and 6) relative to the phenolic hydroxyl group, they exert a powerful electron-withdrawing inductive effect (-I effect). This pulls electron density away from the oxygen atom, stabilizing the resulting phenoxide anion. Consequently, the pKa of the hydroxyl proton drops dramatically by approximately 2.7 pH units [1].

Quantitative Comparison Table

Property	4-(Aminomethyl)phenol (Non-Fluorinated)	4-(Aminomethyl)-2,6-difluorophenol	Mechanistic Consequence
Phenolic pKa	~9.81	~7.12	Shifts the molecule from being fully protonated at physiological pH to partially ionized, enhancing H-bond donor/acceptor capacity.
Bioisosteric Role	Standard Tyrosine/Phenol mimic	Carboxylic Acid mimic	Allows the molecule to bind in pockets typically reserved for carboxylates (e.g., GABA binding sites) [2].
Lipophilicity (LogD at pH 7.4)	Lower	Higher	Fluorine increases overall lipophilicity, improving membrane permeability despite the increased acidity of the OH group.
Electrostatic Potential	Localized dipole	Multipolar (C-F dipoles)	Enables orthogonal multipolar interactions (e.g., C-F ⋯ H-N or C-F ⋯ C=O) within the protein binding site.

Mechanistic Impact on Target Binding Affinity

The most profound application of 4-(aminomethyl)-2,6-difluorophenol is its ability to act as a lipophilic bioisostere of γ -aminobutyric acid (GABA) .

In native GABA, the carboxylic acid moiety (pKa ~4.0) is essential for anchoring the neurotransmitter to the active site of GABA-AT. A standard 4-(aminomethyl)phenol cannot replicate this interaction because its hydroxyl group (pKa ~9.8) remains fully protonated and insufficiently acidic at physiological pH (7.4).

However, the 2,6-difluoro substitution lowers the pKa to 7.12. At pH 7.4, a significant fraction of 4-(aminomethyl)-2,6-difluorophenol exists as a phenoxide anion. This allows the molecule to mimic the electrostatic profile of GABA's carboxylate group, successfully anchoring into the GABA-AT active site and acting as a competitive inhibitor [3]. Furthermore, the fluorinated aromatic ring provides a larger hydrophobic surface area than GABA's aliphatic chain, significantly increasing the entropic driving force of binding ( Δ S) by displacing ordered water molecules from the active site [4].

Logical flow of ortho-fluorination enhancing target binding affinity via pKa modulation.

Experimental Validation Protocols

To objectively compare these analogs, researchers must utilize self-validating experimental systems. Below are the definitive protocols for quantifying the physicochemical and thermodynamic differences between the fluorinated and non-fluorinated analogs.

Protocol A: 19 F NMR-Based pKa Determination

Standard potentiometric titrations can be hindered by the low aqueous solubility of fluorinated aromatics. 19 F Nuclear Magnetic Resonance (NMR) provides a highly sensitive, self-validating alternative because the chemical shift of the fluorine atoms is exquisitely sensitive to the protonation state of the adjacent hydroxyl group.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 1 mM of 4-(aminomethyl)-2,6-difluorophenol in a mixed buffer system (e.g., 10 mM acetate, phosphate, and borate to cover pH 3 to 11) containing 10% D 2​ O for NMR locking.

• Internal Standard: Add 0.1% trifluoroacetic acid (TFA) as an internal chemical shift reference (-76.5 ppm).

• Titration: Adjust the pH of the solution iteratively using micro-additions of 0.1 M HCl or NaOH. Record the exact pH using a calibrated micro-pH probe.

• Data Acquisition: Acquire a 19 F NMR spectrum at each pH point. Observe the downfield/upfield shift of the aromatic fluorine signals as the hydroxyl group deprotonates.

• Causality & Validation: Plot the 19 F chemical shift ( δ ) versus pH. Fit the data to the Henderson-Hasselbalch equation to extract the exact pKa. The inflection point of the sigmoidal curve provides a highly accurate, matrix-independent pKa value.

Protocol B: Isothermal Titration Calorimetry (ITC) for Binding Thermodynamics

While IC 50​ assays provide a snapshot of inhibition, they do not explain why a compound binds better. ITC is a self-validating system that directly measures the heat released or absorbed during binding, decoupling the affinity ( Kd​ ) into its enthalpic ( Δ H) and entropic ( Δ S) components.

Step-by-Step Methodology:

• Dialysis (Critical Step): Dialyze the target protein (e.g., purified GABA-AT) overnight against the assay buffer (e.g., 50 mM HEPES, pH 7.4, 150 mM NaCl). Use the exact same dialysis buffer to dissolve the ligands to prevent heat of mixing artifacts.

• Cell Loading: Load the sample cell with 20-50 μ M of the target protein. Load the titration syringe with 200-500 μ M of the ligand (4-(aminomethyl)phenol or 4-(aminomethyl)-2,6-difluorophenol).

• Control Titration (Self-Validation): First, titrate the ligand into the buffer alone. This measures the heat of dilution, which must be subtracted from the final binding data to ensure absolute accuracy.

• Execution: Perform 20-25 sequential injections of the ligand into the protein cell at a constant temperature (e.g., 25°C), allowing the baseline to stabilize between injections.

• Thermodynamic Extraction: Integrate the area under each injection peak to determine the heat ( Δ q). Fit the isotherm to a one-site binding model to extract Kd​ , Δ H, and calculate Δ S ( Δ G = -RT ln(1/ Kd​ ) = Δ H - T Δ S).

Self-validating Isothermal Titration Calorimetry (ITC) workflow for thermodynamic profiling.

Conclusion

The transition from 4-(aminomethyl)phenol to 4-(aminomethyl)-2,6-difluorophenol is a masterclass in rational drug optimization. By leveraging the inductive electron withdrawal of ortho-fluorines, researchers can artificially depress the pKa of a phenol, transforming it into a highly effective, lipophilic bioisostere for a carboxylic acid. When validated through rigorous, self-correcting methodologies like 19 F NMR and ITC, the "fluorine effect" transitions from theoretical chemistry into actionable, quantifiable drug development strategy.

References

• The role of fluorine in medicinal chemistry: Review Article Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis)[Link]

• Metabolism of Fluorine-Containing Drugs Annual Review of Pharmacology and Toxicology[Link]

• ChemInform Abstract: 2,6-Difluorophenol as a Bioisostere of a Carboxylic Acid: Bioisosteric Analogues of γ -Aminobutyric Acid ResearchGate[Link]

• The Influence of Varying Fluorination Patterns on the Thermodynamics and Kinetics of Benzenesulfonamide Binding to Human Carbonic Anhydrase II Semantic Scholar[Link]

Comparative Guide: Lipophilicity and Physicochemical Profiling of 4-(Aminomethyl)-2,6-difluorophenol vs. Related Benzylamines

Executive Summary

In medicinal chemistry and rational drug design, modulating the lipophilicity of a lead compound is a primary strategy for optimizing Absorption, Distribution, Metabolism, and Excretion (ADME) properties. For central nervous system (CNS) targets, achieving the correct balance of lipophilicity is critical for Blood-Brain Barrier (BBB) penetration.

This guide provides an in-depth comparison of 4-(Aminomethyl)-2,6-difluorophenol (also known as 3,5-difluoro-4-hydroxybenzylamine)[1] against its foundational structural analogs: Benzylamine[2], 4-Hydroxybenzylamine[3], and 2,6-Difluorobenzylamine[4]. By analyzing the causality between specific functional group substitutions (fluorination and hydroxylation) and their resulting physicochemical properties, this guide equips drug development professionals with actionable insights for lead optimization.

Mechanistic Insights: The Causality of Substitution

To understand the behavior of 4-(Aminomethyl)-2,6-difluorophenol, we must deconstruct the thermodynamic and electronic contributions of its substituents. Lipophilicity cannot be evaluated merely as a static partition coefficient (LogP); it must be assessed as a distribution coefficient (LogD) at physiological pH (7.4), which accounts for ionization.

• The Baseline (Benzylamine): Benzylamine is a moderately lipophilic compound with a basic primary amine (pKa ~9.3)[2]. At pH 7.4, it exists primarily in its protonated, cationic state, which restricts passive membrane diffusion compared to its neutral form.

• The Hydroxyl Penalty (4-Hydroxybenzylamine): The introduction of a para-hydroxyl group drastically reduces intrinsic lipophilicity (LogP drops from ~1.09 to ~0.35)[3]. The phenol acts as both a strong hydrogen bond donor and acceptor, increasing the desolvation energy required for the molecule to partition into a lipid bilayer.

• The Fluorine Paradox (2,6-Difluorobenzylamine): Fluorine substitution is a classic bioisosteric strategy to increase lipophilicity due to the hydrophobicity of the C-F bond[5]. However, fluorine's strong electronegativity exerts a powerful inductive electron-withdrawing effect (-I). In 2,6-difluorobenzylamine, this pulls electron density from the ring, slightly reducing the basicity of the amine (pKa ~8.8).

• The Zwitterionic Shift (4-(Aminomethyl)-2,6-difluorophenol): When the 4-hydroxyl and 2,6-difluoro groups are combined, a profound electronic interplay occurs. The two ortho-fluorines sterically shield the hydroxyl group but, more importantly, their inductive effects dramatically stabilize the phenoxide anion. This lowers the pKa of the phenol from ~9.5 down to approximately 7.1.

  • The Consequence: At pH 7.4, the amine remains protonated (cationic), while the phenol is more than 50% ionized (anionic). The molecule exists largely as a zwitterion . Therefore, despite the lipophilic contribution of the fluorine atoms (LogP ~0.80), the effective lipophilicity at physiological pH (LogD_7.4) plummets. This limits passive BBB permeability, making it an ideal structural motif for restricting a drug's action to the peripheral nervous system.

Quantitative Comparison

The following table synthesizes the physicochemical data, highlighting the divergence between intrinsic lipophilicity (LogP) and ionization states at physiological pH.

Compound	Structural Modification	LogP (Experimental / XLogP3)	Predicted pKa (Amine)	Predicted pKa (Phenol)	Dominant Species at pH 7.4
Benzylamine	None (Reference)	1.09[2]	~9.3	N/A	Cationic (+1)
4-Hydroxybenzylamine	4-OH	0.35[3]	~9.5	~9.5	Cationic (+1)
2,6-Difluorobenzylamine	2,6-diF	0.98[5]	~8.8	N/A	Cationic (+1)
4-(Aminomethyl)-2,6-difluorophenol	4-OH, 2,6-diF	~0.80[1]	~8.5	~7.1	Zwitterionic (+1 / -1)

Experimental Methodology: Self-Validating LogD Determination

Standard shake-flask methods often yield erroneous results for fluorinated phenols due to unmonitored compound degradation or adsorption to the glass interface. To ensure absolute trustworthiness, the following protocol employs a self-validating mass-balance system using LC-MS/MS.

Step-by-Step Protocol

• Phase Mutual Saturation: Vigorously stir equal volumes of n-octanol and 10 mM Phosphate-Buffered Saline (PBS, pH 7.4) for 24 hours at 25°C. Separate the phases to yield octanol-saturated buffer and buffer-saturated octanol.

• Analyte Preparation: Dissolve 4-(Aminomethyl)-2,6-difluorophenol in the octanol-saturated PBS to a precise concentration of 1.0 mM ( Cinitial​ ).

• Equilibration: Transfer 5 mL of the spiked aqueous phase and 5 mL of the buffer-saturated octanol into a silanized borosilicate glass vial (silanization prevents polar amine adsorption). Shake at 300 rpm for 60 minutes at exactly 25°C.

• Phase Separation: Centrifuge the vials at 3000 x g for 15 minutes to break any micro-emulsions.

• Quantification: Carefully sample both the aqueous ( Caq​ ) and octanol ( Coct​ ) phases using separate syringes. Quantify the concentration of the compound in both phases using LC-MS/MS (Multiple Reaction Monitoring mode).

• Mass Balance Validation (Critical Step): Calculate the total recovered concentration: Crecovered​=Caq​+Coct​ .

  • Validation Gate: If Crecovered​ is less than 95% of Cinitial​ , the assay is invalid (indicating precipitation, adsorption, or degradation).

• Calculation: If validated, calculate LogD: LogD7.4​=log10​(Coct​/Caq​) .

Workflow Visualization

The following diagram illustrates the logical flow of the self-validating experimental protocol, emphasizing the critical mass-balance checkpoint that guarantees data integrity.

Fig 1: Self-validating Shake-Flask workflow for LogD determination featuring mass-balance checks.

References

• Benzylamine | C6H5CH2NH2 | CID 7504 - PubChem - NIH. Source: nih.gov. URL: [Link]

• 4-Hydroxybenzylamine | C7H9NO | CID 97472 - PubChem. Source: nih.gov. URL:[Link]

• 2,6-DIFLUOROBENZYLAMINE - gsrs. Source: nih.gov. URL:[Link]

• 4-(Aminomethyl)-2,6-difluorophenol | C7H7F2NO | CID 10419448 - PubChem. Source: nih.gov. URL:[Link]

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• 1. 4-(Aminomethyl)-2,6-difluorophenol | C7H7F2NO | CID 10419448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Benzylamine | C6H5CH2NH2 | CID 7504 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Hydroxybenzylamine | C7H9NO | CID 97472 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. GSRS [gsrs.ncats.nih.gov]
• 5. 72235-52-0 | (2,4-Difluorophenyl)methanamine | Fluorinated Building Blocks | Ambeed.com [ambeed.com]

Safety & Regulatory Compliance

4-(Aminomethyl)-2,6-difluorophenol proper disposal procedures

Comprehensive Operational Guide: Safe Handling and Disposal of 4-(Aminomethyl)-2,6-difluorophenol

For researchers and drug development professionals, 4-(Aminomethyl)-2,6-difluorophenol is a highly valuable fluorinated building block. However, its unique molecular architecture—combining a reactive aminomethyl group, a toxic phenolic core, and highly stable carbon-fluorine bonds—demands rigorous, specialized waste management.

As a Senior Application Scientist, I have designed this guide to provide actionable, step-by-step protocols for the safe operational handling, segregation, and thermal destruction of this compound. This protocol is built as a self-validating system, ensuring compliance with environmental regulations while safeguarding laboratory personnel.

Chemical Profile & Hazard Causality

Understanding the structural causality of 4-(Aminomethyl)-2,6-difluorophenol is critical for executing a flawless safety protocol:

• Phenolic Core : Phenols are corrosive and act as systemic toxins that can rapidly penetrate the skin. They require robust barrier protection during handling.

• Aminomethyl Group : This primary amine introduces basicity. Depending on the solution's pH, the compound can exist in a zwitterionic state. Aqueous waste streams containing this chemical may exhibit extreme pH levels, potentially classifying them under the EPA hazardous waste code D002 (Corrosive) [1].

• Difluoro Substitution : The strong C-F bonds resist standard chemical degradation. If combusted improperly, fluorinated organics release Hydrogen Fluoride (HF), a highly toxic and corrosive gas. Therefore, disposal requires specialized high-temperature incineration equipped with acid gas scrubbers[2].

Table 1: Waste Characterization & Handling Parameters

Parameter	Description	Causality / Rationale
Chemical Class	Halogenated Phenol Derivative	Requires segregation from non-halogenated waste to prevent toxic emissions during standard incineration.
EPA Waste Code	D002 (Potential)	Aqueous solutions may exhibit extreme pH (≤ 2.0 or ≥ 12.5) due to amphoteric amine/phenol groups.
Primary Hazard	Toxic, Corrosive, Environmental	Phenols penetrate skin rapidly; fluorines generate HF gas upon thermal oxidation.
Storage Compatibility	HDPE or Glass	Prevents container degradation; incompatible with unlined metal drums due to corrosive action.
Destruction Method	High-Temp Incineration (>1000°C)	Required to break stable C-F bonds and prevent dioxin/furan formation.

Operational Handling & Waste Segregation

To prevent cross-contamination and ensure downstream disposal viability, follow these field-proven segregation steps:

Bench-Top Handling Protocol:

• Preparation : Conduct all handling inside a certified Class II chemical fume hood to prevent the inhalation of aerosolized particulates.

• PPE Selection : Wear a chemically resistant lab coat, safety goggles, and double-layered nitrile gloves.

  • Causality: Phenols can permeate single-layer nitrile over prolonged exposure; double-gloving provides a critical fail-safe.

• Chemical Compatibility : Keep the compound strictly isolated from strong oxidizing agents and strong acids to prevent violent exothermic reactions.

Waste Segregation Protocol:

• Isolate Halogenated Waste : Deposit all liquid and solid waste containing 4-(Aminomethyl)-2,6-difluorophenol exclusively into containers designated for Halogenated Organic Waste .

  • Causality: Mixing with non-halogenated waste compromises the incinerator's ability to manage halogen loads, risking illegal HF emission.

• Container Selection : Use High-Density Polyethylene (HDPE) or glass carboys. Do not use unlined metal drums, as the amphoteric nature of the aminated phenol can induce rapid corrosion.

• Labeling : Clearly label the secondary containment with the chemical name, the "Halogenated Toxic/Corrosive" hazard warning, and the date of first accumulation.

Disposal Workflow: Thermal Destruction

Standard landfilling or municipal low-temperature incineration is strictly prohibited for fluorinated phenols. The only self-validating disposal method is specialized thermal destruction.

Step-by-Step Disposal Workflow:

• pH Verification : Before sealing aqueous waste, verify the pH using indicator strips or a meter. If the pH is ≤ 2.0 or ≥ 12.5, the waste must be manifested with the EPA D002 waste code [1]. This step self-validates the regulatory classification of your waste.

• Transport : Transfer the sealed, labeled HDPE containers to a licensed hazardous waste management facility capable of handling halogenated organics.

• High-Temperature Incineration : The facility will subject the waste to primary and secondary combustion at temperatures exceeding 1000°C.

  • Causality: This extreme heat is required to completely cleave the stable C-F bonds and prevent the formation of persistent organic pollutants [2].

• Acid Gas Scrubbing : As the compound oxidizes, it yields carbon dioxide, water, and Hydrogen Fluoride (HF). The incinerator's exhaust must pass through a dry scrubber (utilizing lime or sodium bicarbonate) to neutralize the HF into harmless calcium or sodium fluoride salts before atmospheric release [3].

Workflow for the segregation, transport, and thermal destruction of fluorinated phenol waste.

Emergency Spill Response Protocol

In the event of an accidental release, immediate and calculated action is required to prevent exposure and environmental contamination.

Remediation Steps:

• Assessment : Determine if the spill is Minor (<50g, contained within a fume hood) or Major (>50g, or outside primary containment).

• Evacuation (Major Spill) : Evacuate the immediate area, secure the lab, and contact Environmental Health and Safety (EHS) immediately.

• Containment (Minor Spill) : Don a fitted respirator (if ventilation is compromised) and fresh double-nitrile gloves.

• Absorption : Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand).

  • Causality: Combustible absorbents like sawdust can react dangerously with phenolic compounds.

• Collection : Carefully sweep the absorbed mixture using a non-sparking tool and place it into a sealed, labeled hazardous waste bag.

• Decontamination : Wash the affected surface thoroughly with a mild alkaline detergent and water to neutralize any residual acidity from the phenol, collecting the wash water as hazardous waste.

Decision matrix and procedural steps for chemical spill containment and remediation.

References

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. US Environmental Protection Agency (EPA). URL:[Link]

• Hazardous Waste Incineration: Particulates & Filtration. Glosfume. URL:[Link]

• Incineration of HFC-23 Waste Streams for Abatement of Emissions from HCFC-22 Production. United Nations Framework Convention on Climate Change (UNFCCC). URL: [Link]

Navigating the Synthesis Landscape: A Guide to the Safe Handling of 4-(Aminomethyl)-2,6-difluorophenol

For the modern researcher in pharmaceutical and materials science, 4-(aminomethyl)-2,6-difluorophenol is a valuable trifunctional building block, offering a unique combination of an amino group, a hydroxyl group, and a difluorinated aromatic ring for complex molecular architectures.[1] However, its utility in synthesis is matched by the critical need for stringent safety protocols. This guide provides an in-depth, experience-driven framework for the safe handling, use, and disposal of this compound, ensuring the well-being of laboratory personnel and the integrity of your research.

The structural similarity of 4-(aminomethyl)-2,6-difluorophenol to other substituted phenols, such as 2,6-difluorophenol and 4-aminophenol, suggests a comparable hazard profile. Phenols, as a class, are known for their toxicity and corrosivity, with the ability to cause severe burns and systemic effects upon absorption.[2][3] The presence of fluorine atoms can further modify the compound's reactivity and toxicological properties.[4] Therefore, a cautious and well-documented approach is paramount.

I. Hazard Assessment and Engineering Controls: The First Line of Defense

A thorough risk assessment is the foundation of safe chemical handling.[5] Given the anticipated hazards of 4-(aminomethyl)-2,6-difluorophenol, which include potential corrosivity, toxicity, and irritation[6][7], a multi-layered safety approach beginning with engineering controls is essential.

Primary Engineering Control: The Chemical Fume Hood

All manipulations of 4-(aminomethyl)-2,6-difluorophenol, from weighing to reaction quenching, must be conducted within a certified chemical fume hood.[2][8] This is non-negotiable. The fume hood serves two primary purposes:

• Containment of Vapors and Dust: As a solid, this compound can become airborne as a dust. Any heating or reaction could generate vapors. A fume hood provides a physical barrier and constant air exhaust to protect the user from inhalation exposure.

• Splash and Explosion Protection: The sash of the fume hood acts as a shield against accidental splashes or energetic reactions.[3]

II. Personal Protective Equipment (PPE): Your Essential Barrier

The selection of appropriate Personal Protective Equipment (PPE) is critical and should be based on a comprehensive understanding of the potential routes of exposure.[5][9]

Body Part	Required PPE	Rationale and Best Practices
Eyes and Face	Chemical safety goggles and a face shield	Standard safety glasses are insufficient. Chemical safety goggles provide a seal around the eyes to protect against splashes and fine dust. A face shield should be worn over the goggles, especially when handling larger quantities or during procedures with a higher risk of splashing.[2][5]
Hands	Double-gloving with compatible chemical-resistant gloves	The choice of glove material is critical. For incidental contact with dilute solutions, double-gloving with nitrile gloves may suffice.[8] However, for handling the solid or concentrated solutions, heavier-duty gloves such as neoprene or butyl rubber are recommended.[8] Always consult the glove manufacturer's compatibility chart. Contaminated gloves must be removed and disposed of properly.[10]
Body	Flame-resistant lab coat, long pants, and closed-toe shoes	A fully buttoned, flame-resistant lab coat is mandatory.[8] Long pants and closed-toe shoes made of a non-porous material are also required to protect the skin from potential spills.[2] For procedures with a significant splash risk, a chemical-resistant apron should be worn over the lab coat.[8]
Respiratory	NIOSH-approved respirator (if necessary)	While working in a fume hood should prevent the need for respiratory protection, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be available for emergency situations, such as a large spill.[5][11]

DOT Script for PPE Selection Workflow

Caption: PPE selection workflow for handling 4-(aminomethyl)-2,6-difluorophenol.

III. Step-by-Step Handling and Emergency Procedures

A proactive approach to safety includes having well-defined procedures for both routine handling and emergencies.

Standard Operating Procedure (SOP) for Handling

• Preparation: Before handling the chemical, ensure the fume hood is operational, and all necessary PPE is donned correctly. The work area should be clean and uncluttered.[2]

• Weighing: If weighing the solid, do so in the fume hood on a disposable weigh boat to minimize contamination of the balance.

• Dissolution: When preparing solutions, add the solid to the solvent slowly. Be aware of any potential exothermic reactions.

• Reaction Monitoring: Monitor the reaction from behind the fume hood sash as much as possible.

• Post-Handling: After use, decontaminate any equipment that has come into contact with the chemical. Wash hands thoroughly after removing gloves.[10]

Emergency Response Plan

Emergency Situation	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2][11] Seek immediate medical attention. For phenol-type compounds, treatment with polyethylene glycol (PEG) 300 or 400, if available, can be effective in decontaminating the skin.[3]
Eye Contact	Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[11] Remove contact lenses if present and easy to do.[11] Seek immediate medical attention.
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, perform artificial respiration.[11] Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water.[11] Seek immediate medical attention.
Spill	Evacuate the immediate area. If the spill is small and you are trained to handle it, wear appropriate PPE and contain the spill with an inert absorbent material.[10] For larger spills, evacuate the lab and contact your institution's emergency response team.

DOT Script for Emergency Response

Caption: Immediate actions for emergencies involving 4-(aminomethyl)-2,6-difluorophenol.

IV. Disposal Plan: A Responsible Conclusion to Your Experiment

Proper chemical waste disposal is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation: All waste contaminated with 4-(aminomethyl)-2,6-difluorophenol, including unused product, reaction mixtures, contaminated PPE, and cleaning materials, must be collected in a designated, properly labeled hazardous waste container.[8][10]

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "4-(Aminomethyl)-2,6-difluorophenol."

• Storage: Store the waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.[8]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department.[2][11] Do not dispose of this chemical down the drain or in the regular trash.[10]

By adhering to these rigorous safety protocols, researchers can confidently and safely utilize 4-(aminomethyl)-2,6-difluorophenol in their synthetic endeavors, fostering a culture of safety and scientific excellence.

V. References

• Appchem. 4-(Aminomethyl)-2,6-difluorophenol. Available at: [Link]

• Monash University. Phenol - OHS Information Sheet. Available at: [Link]

• The University of Queensland. Working Safely with Phenol Guideline. Available at: [Link]

• Phenol Aspect Safety Group. THE DO'S AND DON'TS for the SAFE USE of PHENOL. Available at: [Link]

• Yale University Environmental Health & Safety. Phenol Standard Operating Procedure. Available at: [Link]

• Angene Chemical. Safety Data Sheet. Available at: [Link]

• NextSDS. 4-Amino-2,6-difluorophenol — Chemical Substance Information. Available at: [Link]

• PubChemLite. 4-(aminomethyl)-2,6-difluorophenol hydrobromide (C7H7F2NO). Available at: [Link]

• ACS Publications. 2,6-Difluorophenol as a Bioisostere of a Carboxylic Acid: Bioisosteric Analogues of γ-Aminobutyric Acid. Journal of Medicinal Chemistry. Available at: [Link]

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